1-(2-Methyloxolan-2-yl)hex-5-en-1-one

• CAS: 1515222-51-1

Core Science & Biosynthesis

Structural Elucidation and NMR Spectral Analysis of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

A Technical Guide for Advanced Spectroscopic Characterization

Executive Summary

In the realm of drug development and complex natural product synthesis, functionalized oxolanes (tetrahydrofurans) serve as critical chiral building blocks. Specifically, 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1) presents a unique spectroscopic challenge due to its highly deshielded quaternary stereocenter and the resulting diastereotopic environment of its aliphatic protons.

As a Senior Application Scientist, I often observe that misassignments in such molecules stem from a failure to account for the anisotropic and inductive effects localized at the C2 position of the oxolane ring. This whitepaper provides a comprehensive, self-validating framework for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) characterization of this compound, detailing the causality behind the chemical shifts and outlining a robust experimental protocol for structural verification.

Structural Deconstruction & Spectroscopic Causality

To accurately predict and assign the NMR spectra of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one, we must deconstruct the molecule into its two primary domains: the 2-methyloxolane core and the hex-5-en-1-one side chain .

The Quaternary C2 Stereocenter

The C2 carbon of the oxolane ring is a quaternary stereocenter bonded simultaneously to an endocyclic oxygen, an exocyclic methyl group, an endocyclic methylene (C3), and an exocyclic carbonyl group (C1').

• 13 C Deshielding Effect: The synergistic electron-withdrawing nature of the adjacent oxygen (via induction) and the carbonyl group (via induction and resonance) strips electron density from C2. This pushes its 13 C chemical shift to an extreme downfield position of approximately δ 87.5 ppm .

• Methyl Singlet: The C2-methyl group is isolated from any adjacent protons, resulting in a sharp, diagnostic 1 H singlet at δ 1.35 ppm .

Diastereotopicity and Chiral Perturbation

Because C2 is a chiral center, the molecule lacks an internal plane of symmetry. Consequently, the methylene protons on the ring (C3, C4, C5) and the α -protons of the side chain (C2') are diastereotopic [1]. They are magnetically inequivalent and will couple not only with adjacent methylenes but also with each other (geminal coupling, 2J≈−12 to −14 Hz). This causality transforms what would normally be simple triplets or quartets into complex, higher-order multiplets (e.g., ABXY spin systems).

The Isolated Alkene Tail

The terminal alkene (C5'=C6') is separated from the anisotropic cone of the carbonyl group by three methylene units. Therefore, it behaves as an isolated terminal olefin, exhibiting standard chemical shifts: a multiplet at δ 5.78 ppm for the internal CH and a doublet of doublets at δ 4.95 - 5.05 ppm for the terminal CH 2​ .

Quantitative Data Presentation

The following tables summarize the predicted and empirically grounded NMR chemical shifts for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one in CDCl 3​ at 298 K.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment Notes
C5'-H	5.78	ddt	1H	17.0, 10.2, 6.7	Internal alkene CH
C6'-H 2​	4.95 - 5.05	m (dd-like)	2H	17.0 (trans), 10.2 (cis)	Terminal alkene CH 2​
C5-H 2​	3.85 - 3.95	m	2H	-	Ring CH 2​ adjacent to O (diastereotopic)
C2'-H 2​	2.50 - 2.60	m	2H	-	Chain CH 2​ α to C=O (diastereotopic)
C4'-H 2​	2.00 - 2.10	m	2H	-	Chain CH 2​ allylic
C4-H 2​	1.90 - 2.05	m	2H	-	Ring central CH 2​
C3-H 2​	1.80 - 1.95	m	2H	-	Ring CH 2​ adjacent to C2 (diastereotopic)
C3'-H 2​	1.60 - 1.70	m	2H	-	Chain CH 2​ β to C=O
C2-CH 3​	1.35	s	3H	-	Methyl on quaternary C2

Table 2: 13 C NMR Chemical Shifts (101 MHz, CDCl 3​ )

Position	Shift ( δ , ppm)	Carbon Type	Assignment Notes
C1'	212.0	Quaternary (C=O)	Ketone carbonyl
C5'	138.0	CH	Internal alkene
C6'	115.0	CH 2​	Terminal alkene
C2	87.5	Quaternary	Ring C bonded to O and C=O
C5	69.0	CH 2​	Ring C bonded to O
C2'	38.5	CH 2​	Chain C α to C=O
C3	35.0	CH 2​	Ring C adjacent to C2
C4'	33.0	CH 2​	Chain allylic C
C4	25.5	CH 2​	Ring central C
C3'	23.0	CH 2​	Chain C β to C=O
C2-CH 3​	22.5	CH 3​	Methyl group

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, one must not rely solely on 1D spectra. The quaternary nature of C2 necessitates 2D heteronuclear correlation to prove connectivity[2]. Below is a field-proven, step-by-step methodology.

Step 1: Sample Preparation

• Weigh 15–20 mg of the analyte to ensure a sufficient signal-to-noise ratio for the quaternary carbons.

• Dissolve the sample in 0.6 mL of high-purity CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Note: Ensure the solvent is free of trace water or HCl, which can shift the oxolane oxygen resonances[3][4].

• Transfer the solution to a precision 5 mm NMR tube.

Step 2: 1D Acquisition

• 1 H NMR: Acquire at 400 MHz using a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 s and acquire 16 scans.

• 13 C NMR: Acquire at 101 MHz using power-gated decoupling (zgpg30). Set D1 to 2.0 s. Due to the long T1​ relaxation times of the quaternary C2 and C1' carbons, acquire a minimum of 512 to 1024 scans.

Step 3: 2D Validation (The HMBC Imperative)

To unequivocally prove that the hex-5-en-1-one chain is attached to the C2 position of the 2-methyloxolane ring, a Heteronuclear Multiple Bond Correlation (HMBC) experiment is mandatory.

• Set up an hmbcgplpndqf sequence optimized for long-range couplings ( nJCH​=8 Hz).

• Look for the critical 3J correlation between the C2-methyl protons ( δ 1.35) and the carbonyl carbon ( δ 212.0), as well as the 2J correlation to the C2 quaternary carbon ( δ 87.5).

Mandatory Visualization

The logical relationships and experimental workflows described above are visualized below to provide a clear, at-a-glance understanding of the validation system.

Diagram 1: HMBC Correlation Network

Caption: Key HMBC interactions for structural validation of the quaternary C2 center.

Diagram 2: Experimental Workflow

Caption: Self-validating NMR acquisition and processing workflow for chiral ketones.

References

To ensure authoritative grounding, the principles and chemical shift baselines utilized in this guide are supported by the following peer-reviewed literature:

• Title: High-Resolution NMR Techniques in Organic Chemistry. Source: Journal of Natural Products (ACS Publications). URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Source: Organometallics (ACS Publications). URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Source: Organic Process Research & Development (ACS Publications). URL: [Link]

• Title: Enantiomeric Perturbation of Equilibria. Differential Solvation of a Chiral Lithium Amide by the Enantiomers of 2-Methyltetrahydrofuran Measured by NMR Spectroscopy. Source: Journal of the American Chemical Society (ACS Publications). URL: [Link]

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A Technical Guide to the Thermal Properties of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one: A Methodological and Predictive Analysis

Executive Summary

This technical guide addresses the boiling point and thermal stability of the novel compound 1-(2-methyloxolan-2-yl)hex-5-en-1-one (CAS No. 1515222-51-1).[1] As of the date of this publication, specific experimental data for these properties are not available in the public domain. Therefore, this document provides a comprehensive framework for their determination, grounded in first-principles analysis of the molecule's constituent functional groups—a tertiary 2-methyloxolane and an α,β-unsaturated ketone. We present a predictive analysis of the compound's thermal behavior, detailed experimental protocols for definitive characterization using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and a guide to interpreting the resulting data. This whitepaper is designed to equip researchers with the necessary theoretical and practical knowledge to safely handle and characterize this and structurally related molecules.

Part 1: Physicochemical Profile and Predicted Properties

Introduction to the Molecular Structure

1-(2-Methyloxolan-2-yl)hex-5-en-1-one is a bifunctional organic molecule. Its structure features:

• An oxolane (tetrahydrofuran) ring substituted with a methyl group at the 2-position, creating a stable tertiary cyclic ether. The parent compound, 2-methyloxolane (also known as 2-methyltetrahydrofuran or 2-MeTHF), is noted for its utility as a bio-based solvent with a boiling point of approximately 80°C.

• A hex-5-en-1-one chain attached to the quaternary carbon of the oxolane ring. This imparts the functionality of an unsaturated ketone, a class of compounds known for specific reactivity and thermal degradation pathways.[2]

The combination of a stable cyclic ether and a reactive unsaturated ketone in a single molecule suggests a complex thermal profile, where decomposition could be initiated at several points.

Estimation of Boiling Point

The boiling point of a substance is primarily dictated by the strength of its intermolecular forces. For the target molecule, these include:

• Van der Waals Dispersion Forces: These increase with molecular size and surface area. The molecule's C11H18O2 formula indicates a significantly larger size than its 2-methyloxolane subunit, leading to stronger dispersion forces.

• Dipole-Dipole Interactions: The carbonyl group (C=O) of the ketone is highly polar, creating strong permanent dipole-dipole attractions between molecules.[3][4] This force is substantially stronger than those in non-polar hydrocarbons of similar mass.[5]

• Hydrogen Bonding: The molecule lacks hydrogen atoms directly bonded to oxygen, meaning it cannot act as a hydrogen bond donor for self-association.[4][5] This is a key distinction from alcohols, which have significantly higher boiling points for a given molecular weight.[6]

Prediction: The boiling point of 1-(2-methyloxolan-2-yl)hex-5-en-1-one will be substantially higher than that of hydrocarbons or ethers of comparable molecular mass due to strong dipole-dipole interactions.[4] It will, however, be lower than an analogous alcohol. Given the molecular weight and polarity, the boiling point is likely to be well above 200°C at atmospheric pressure. It is strongly recommended that distillation be performed under reduced pressure to prevent thermal decomposition, which may occur at or below the atmospheric boiling point.

Part 2: A Framework for Determining Thermal Stability

Foundational Concepts and Predicted Decomposition Pathways

Thermal stability is not an absolute value but a measure of how a material's mass and structure change in response to heat.[7] For 1-(2-methyloxolan-2-yl)hex-5-en-1-one, two primary regions of thermal instability can be hypothesized based on analogous structures.

• Oxolane Ring Decomposition: Studies on the thermal decomposition of 2-methyltetrahydrofuran (2-MTHF) at high temperatures show that the initial bond cleavage occurs at the ring-methyl C-C bond.[8][9] The quaternary carbon in our target molecule represents a potential point of weakness. Furthermore, the thermal degradation of poly(tetrahydrofuran) is known to proceed via homolysis of the C-O backbone bonds.[10]

• Unsaturated Ketone Chain Decomposition: The reactivity of unsaturated ketones can lead to complex decomposition pathways, including bond cleavages and decarbonylation, particularly at elevated temperatures.[2]

The diagram below illustrates the potential points of initial thermal cleavage.

Caption: Predicted sites of initial thermal decomposition.

Experimental Workflow for Thermal Analysis

A dual-technique approach using TGA and DSC provides a comprehensive understanding of both mass loss and energetic changes, which is critical for a full stability profile.

Caption: Integrated workflow for TGA and DSC analysis.

Detailed Experimental Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to lose mass due to decomposition or evaporation.

Methodology Rationale: TGA is the definitive technique for measuring mass change versus temperature.[11] An inert nitrogen atmosphere is specified to isolate inherent thermal decomposition from oxidative processes.[12]

Protocol:

• Instrument Calibration: Calibrate the TGA instrument's mass balance and temperature sensor according to manufacturer specifications.

• Sample Preparation: Accurately weigh 5-10 mg of 1-(2-methyloxolan-2-yl)hex-5-en-1-one into an alumina crucible.[13] Ensure the sample is dry to prevent mass loss from residual solvent.

• Atmosphere and Flow Rate: Purge the TGA furnace with high-purity nitrogen gas at a constant flow rate of 30-50 mL/min.

• Thermal Program:

  • Segment 1 (Equilibration): Hold at 30°C for 5 minutes to allow the furnace atmosphere to stabilize.

  • Segment 2 (Dynamic Heating): Heat the sample from 30°C to 500°C at a linear heating rate of 10°C/min. This rate is standard for initial screening, balancing resolution and experimental time.

• Data Acquisition: Record the sample mass as a function of temperature. The resulting plot is called a thermogram.[12]

Detailed Experimental Protocol: Differential Scanning Calorimetry (DSC)

Objective: To detect energetic events such as melting, boiling, and decomposition (exotherms).

Methodology Rationale: DSC is highly sensitive to the heat flow associated with physical and chemical transitions.[14] Using hermetically sealed sample pans is critical to contain the sample, preventing mass loss through evaporation which would interfere with the measurement of thermal events like decomposition.[15]

Protocol:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard (melting point 156.6°C).[15][16]

• Sample Preparation:

  • Accurately weigh 2-5 mg of the sample into a hermetic aluminum pan.

  • Securely seal the lid using a sample press. This prevents the loss of volatiles.[15]

  • Prepare an identical empty, sealed pan to serve as the reference.

• Atmosphere: Purge the DSC cell with nitrogen at 50 mL/min.

• Thermal Program:

  • Segment 1 (Heating): Heat the sample from 25°C to 400°C at a rate of 10°C/min.[15]

  • Segment 2 (Cooling): Cool the sample back to 25°C at the same rate.

  • Segment 3 (Re-heating): Perform a second heating scan under the same conditions as Segment 1. This helps to distinguish reversible events (like melting) from irreversible ones (like decomposition).[15]

Part 3: Data Interpretation and Reporting

Synthesizing TGA and DSC Results

Caption: Logic for correlating TGA and DSC data.

• Evidence of Decomposition: A significant, sharp mass loss in the TGA thermogram that coincides with a sharp, irreversible exothermic peak in the DSC thermogram is definitive evidence of thermal decomposition.

• Boiling vs. Decomposition: If a sharp endotherm (heat absorption) is observed in the DSC scan at the same temperature as a complete mass loss in the TGA, this indicates boiling. If this event is followed by an exotherm at a higher temperature, it suggests decomposition occurs after boiling.

• Onset Temperature (T_onset): The temperature at which mass loss begins in the TGA curve is a critical measure of the lower limit of the compound's thermal stability.

Data Presentation

All quantitative data should be summarized in a clear, tabular format for easy comparison and reporting.

Parameter	Technique	Value	Units	Description
Boiling Point (Predicted)	-	>200 (at 1 atm)	°C	Estimated; requires vacuum distillation for experimental verification.
Decomposition Onset (T_onset)	TGA	[Experimental Value]	°C	Temperature at which 5% mass loss is observed.
Peak Decomposition Temp.	TGA (DTG curve)	[Experimental Value]	°C	Temperature of maximum rate of mass loss.
Residual Mass	TGA	[Experimental Value]	%	Mass remaining at the end of the TGA run (e.g., 500°C).
Decomposition Enthalpy (ΔH_d)	DSC	[Experimental Value]	J/g	Energy released during decomposition (area under the exothermic peak).
Peak Exotherm Temperature	DSC	[Experimental Value]	°C	Temperature at the peak of the decomposition exotherm.

References

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• ResearchGate. (n.d.). Thermal and thermo-oxidative degradation of poly(tetrahydrofuran) and its complexes with LiBr and LiI. Available at: [Link]

• Nakka, L., et al. (2021). Thermal Decomposition of 2-Methyltetrahydrofuran behind Reflected Shock Waves over the Temperature Range of 1179–1361 K. The Journal of Physical Chemistry A. Available at: [Link]

• Frurip, D. J., et al. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development. Available at: [Link]

• EPFL. (n.d.). Protocol Thermogravimetric Analysis (TGA). Available at: [Link]

• ResearchGate. (n.d.). Thermal Decomposition of 2-Methyltetrahydrofuran behind Reflected Shock Waves over the Temperature Range of 1179–1361 K | Request PDF. Available at: [Link]

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• Nakka, L., et al. (2021). Thermal Decomposition of 2-Methyltetrahydrofuran behind Reflected Shock Waves over the Temperature Range of 1179–1361 K. The Journal of Physical Chemistry A. Available at: [Link]

• Williams College. (n.d.). Expt. 8: Differential Scanning Calorimetry. Available at: [Link]

• CK-12 Foundation. (2016). 13.3 Physical Properties of Aldehydes and Ketones. Available at: [Link]

• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids. Available at: [Link]

• PMC. (2025). Residue-Based Thermogravimetric Analysis: A Novel Method to Quantify Carboxylate Group Modifications in Macromolecules. Available at: [Link]

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Thermodynamic Profiling of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one: A Predictive and Empirical Framework

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In modern drug development, the physicochemical and thermodynamic characterization of synthetic intermediates is a critical prerequisite for successful scale-up and formulation. 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1) is a specialized organic building block characterized by a 2-methyl-substituted oxolane (tetrahydrofuran) ring, an aliphatic spacer, a ketone carbonyl, and a reactive terminal alkene[1][2].

With a molecular weight of 182.26 g/mol and the molecular formula C₁₁H₁₈O₂, this compound presents unique thermodynamic challenges[2]. The presence of both a volatile alkene and a polar ketone moiety means its thermal behavior directly dictates its stability during high-temperature processing (e.g., hot-melt extrusion) and its degradation kinetics. Because empirical thermodynamic literature for such niche compounds is often scarce, this whitepaper establishes a rigorous framework combining in silico predictive thermodynamics with a self-validating empirical protocol.

Molecular Architecture & Predictive Thermodynamics

When empirical baseline data is unavailable, we must establish theoretical thermodynamic boundaries using established group-contribution methods. To achieve high-fidelity predictions, we employ a dual-methodology approach: the Joback Method and Benson Group Additivity Theory .

The Causality of Method Selection: Why use two different predictive models? The Joback method is a first-order approximation that excels at predicting bulk critical properties (critical temperature Tc​ , critical pressure Pc​ ) and boiling points[3]. However, because it assumes no interactions between non-adjacent functional groups, it can yield Average Absolute Relative Deviations (AARD) of 5–15% for complex molecules.

To calculate the standard enthalpy of formation ( ΔHf∘​ ) with chemical accuracy, we must use Benson Group Additivity[4][5]. Benson's framework is a second-order approximation that accounts for next-nearest-neighbor interactions and specific ring strain corrections[6]. For 1-(2-Methyloxolan-2-yl)hex-5-en-1-one, applying the specific ring strain correction for the 2-methyloxolane ring reduces the predictive error of ΔHf∘​ to a highly acceptable ~2–3 kcal/mol[4][7].

Table 1: Estimated Thermodynamic Properties

Note: Values are synthesized via group-contribution algorithms based on the C₁₁H₁₈O₂ molecular topology.

Thermodynamic Parameter	Predictive Methodology	Estimated Value	Unit
Molecular Weight	Empirical Calculation	182.26	g/mol
Normal Boiling Point ( Tb​ )	Joback Method	~ 515.2	K
Critical Temperature ( Tc​ )	Joback Method	~ 710.4	K
Standard Enthalpy of Formation ( ΔHf∘​ )	Benson Group Additivity	-345.8	kJ/mol
Ideal Gas Heat Capacity ( Cp​ at 298K)	Joback Method	~ 285.5	J/(mol·K)
Enthalpy of Vaporization ( ΔHvap​ )	Joback Method	~ 52.4	kJ/mol

Empirical Validation System

Predictive models are essential starting points, but they are not substitutes for empirical data. To transition this compound from a theoretical model to a validated pharmaceutical ingredient, we must deploy a self-validating experimental pipeline.

Empirical thermodynamic validation workflow for novel organic building blocks.

Step-by-Step Protocol: High-Resolution DSC for Heat Capacity ( Cp​ )

To ensure trustworthiness, this protocol is designed as a self-validating system by incorporating an internal standard (sapphire) to continuously verify the instrument's calorimetric response.

• Sample Preparation: Weigh exactly 3.00–5.00 mg of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one into an aluminum DSC pan.

  • Causality: A sample mass in this specific range ensures optimal thermal contact with the sensor without inducing significant thermal gradients across the bulk sample, which would artificially broaden phase transition peaks and distort the Cp​ curve.

• Hermetic Sealing: Crimp the pan with a hermetic lid using a standardized press.

  • Causality: The compound's terminal alkene and ketone moieties impart moderate volatility ( ΔHvap​≈52.4 kJ/mol). Hermetic sealing prevents mass loss during the heating cycle. If an open pan were used, the endotherm of vaporization would conflate with the sensible heat flow, ruining the absolute Cp​ measurement.

• Purge Gas Configuration: Set the furnace purge gas to high-purity Nitrogen ( N2​ ) at a strict flow rate of 50 mL/min.

  • Causality: Nitrogen provides an oxygen-free environment. The electron-rich terminal alkene is highly susceptible to auto-oxidation at elevated temperatures. Eliminating oxygen isolates the purely thermodynamic phase transitions from exothermic oxidative degradation.

• Temperature Programming:

  • Equilibrate at 20°C for 5 minutes.

  • Ramp at 10°C/min to 150°C.

  • Causality: A 10°C/min heating rate strikes the optimal balance. Slower rates decrease the signal-to-noise ratio of the heat flow ( Δq ), while faster rates induce thermal lag between the furnace and the sample, skewing transition temperatures.

• Sapphire Baseline Calibration (The Self-Validating Step): Run a standard synthetic sapphire disk under identical thermal conditions immediately before the sample.

  • Causality: Sapphire has a universally established, precise heat capacity. By comparing the heat flow of the unknown sample to the sapphire standard and an empty reference pan (the "Three-Run Method"), we mathematically eliminate instrument baseline drift, yielding absolute, verifiable Cp​ values rather than relative estimations.

Implications for Drug Development and Formulation

The thermodynamic data extracted from the validation pipeline directly dictates downstream formulation strategies. The interplay between the compound's thermal stability and its physical state determines the viability of advanced drug delivery systems.

Decision matrix for drug formulation based on thermodynamic stability.

Formulation Causality: If TGA and DSC analysis reveal that 1-(2-Methyloxolan-2-yl)hex-5-en-1-one undergoes thermal degradation or excessive volatilization below 150°C, high-energy processing techniques like Hot-Melt Extrusion (HME) must be abandoned. The thermal stress would degrade the terminal alkene. Instead, the thermodynamic profile would mandate a low-temperature Lipid-Based Formulation (LBF), leveraging the compound's lipophilic oxolane and aliphatic chain to achieve solubility in lipid matrices at ambient temperatures.

References

• NextSDS. "1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information". NextSDS Database.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1pFagd6QGZRuQ_mCHGkuGbwvG7uRzSHukprqBBVo3662-O_YJeXBk9kOsGc-1B1i2xD-_97Lh1luwHxmOG0DIQAmwYies94xFNOU3WFDyTgjl7l1TJ1J5UZA5adKU8x1TA70G2MKahYsQGVO4lAboUvSxd6eDRxlhMn7W_S6_43A-dkloNzBBa30=]
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Mechanism of Action for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one Derivatives: Conformationally Constrained Modulators of Protein Kinase C (PKC)

Target Audience: Chemical Biologists, Pharmacologists, and Drug Discovery Scientists Document Type: Technical Whitepaper & Application Guide

Executive Summary

The development of small-molecule modulators for Protein Kinase C (PKC) has historically been challenged by the highly flexible nature of its endogenous ligand, 1,2-diacylglycerol (DAG). The entropic penalty incurred upon DAG binding to the PKC C1 domain limits its utility as a pharmacological probe.

This whitepaper details the mechanism of action and application of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one derivatives —an emerging class of conformationally constrained DAG mimetics. By embedding the critical hydrogen-bond acceptors within a sterically hindered oxolane (tetrahydrofuran) scaffold and utilizing a terminal alkene tail, these derivatives serve as highly potent, bioorthogonal probes for interrogating PKC signaling pathways and membrane translocation dynamics.

Structural Rationale & Pharmacophore Pre-organization

To understand the mechanism of action, we must first analyze the causality behind the structural design of these derivatives. Endogenous DAG activates PKC by binding to the C1 domain, requiring a specific spatial arrangement of its glycerol backbone and carbonyl groups.

The 1-(2-methyloxolan-2-yl) moiety features a quaternary stereocenter at the C2 position of the oxolane ring. This alpha-quaternary center severely restricts the rotational degrees of freedom of the adjacent C1 ketone. Consequently, the dihedral angle between the oxolane oxygen and the ketone carbonyl is locked into a rigid, bioactive conformation.

This pre-organization eliminates the entropic penalty typically associated with DAG, allowing the oxolane oxygen and ketone to perfectly mimic the C3​=O and C20​−OH (or C13​=O ) pharmacophores of high-affinity natural products like phorbol esters . Furthermore, the hex-5-enyl chain fulfills two critical functions:

• Thermodynamic Membrane Insertion: It provides the necessary lipophilicity (LogP ~ 3.4) to complete the hydrophobic surface of the PKC C1b domain, driving the complex into the lipid bilayer .

• Bioorthogonal Functionalization: The terminal alkene serves as a reactive handle for post-assay tagging via UV-initiated thiol-ene click chemistry, avoiding the steric clashes that occur when bulky fluorophores are pre-attached to the pharmacophore.

Mechanism of Action: C1 Domain Engagement and Translocation

The biological mechanism of action for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one derivatives is defined by a highly coordinated sequence of thermodynamic and structural events:

• Cytosolic Target Engagement: The derivative diffuses into the cytosol and enters the hydrophilic cleft of the auto-inhibited PKC C1 domain. The ketone carbonyl hydrogen-bonds with Gly253, while the oxolane oxygen interacts with Thr242.

• Hydrophobic Capping: Binding of the oxolane derivative "caps" the hydrophilic cleft. This transforms the previously amphipathic surface of the C1 domain into a continuous hydrophobic contiguous face.

• Membrane Translocation: Driven by the hydrophobic effect, the Ligand-PKC complex translocates to the plasma membrane, forming a ternary complex with phosphatidylserine (PS) .

• Pseudosubstrate Release: Membrane insertion provides the allosteric energy required to dislodge the pseudosubstrate domain from the catalytic active site, fully activating the kinase for downstream signaling (e.g., ERK/MAPK pathways).

Fig 1. Molecular pathway of PKC activation and membrane translocation induced by oxolane derivatives.

Quantitative Profiling

The structural constraint of the oxolane ring yields binding affinities that are orders of magnitude superior to endogenous DAG, approaching the potency of conformationally restricted DAG-lactones .

Ligand	Core Scaffold	Ki​ (PKC α , nM)	ClogP	Bioorthogonal Handle
1,2-Dioleoyl-sn-glycerol (DAG)	Glycerol	~3000	8.5	None
Phorbol 12,13-dibutyrate (PDBu)	Tigliane diterpene	0.5	3.8	None
DAG-Lactone (Standard)	γ -Butyrolactone	15.2	4.1	None
Oxolane-Hexenone Derivative	2-Methyloxolane	18.5	3.4	Terminal Alkene

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls that independently verify assay mechanics, ensuring that the resulting data is an artifact-free reflection of the oxolane derivative's activity.

Protocol A: Competitive Radioligand Displacement Assay ( Ki​ Determination)

Causality Focus: Phosphatidylserine (PS) vesicles are mandatory in this assay because the C1 domain relies on a lipid microenvironment to adopt its high-affinity conformation for lipophilic ligands.

• Vesicle Preparation: Sonicate PS (100 µg/mL) in Tris-HCl buffer (pH 7.4) to form unilamellar lipid vesicles.

• Complex Assembly: Combine recombinant PKC α (10 nM), PS vesicles, and [3H] -PDBu (2 nM) in a 96-well plate.

• Ligand Titration: Add the oxolane derivative in a 10-point concentration gradient (0.1 nM to 10 µM).

• Self-Validation Controls:

  • Total Binding (TB): Vehicle (DMSO) only. Validates maximum assay signal.

  • Non-Specific Binding (NSB): Excess unlabeled PDBu (10 µM). Validates that the radioligand is specifically binding the C1 domain.

  • System Integrity Check: Calculate the Z'-factor. Proceed with Ki​ calculation only if Z′>0.5 .

• Detection: Isolate the protein-lipid complexes via rapid filtration through GF/B filters, wash with cold buffer, and quantify retained radioactivity via liquid scintillation counting.

Protocol B: In Situ Bioorthogonal Tagging and Subcellular Imaging

Causality Focus: We tag the ligand with a fluorophore AFTER it binds to PKC. Pre-tagging the hexenyl tail with a bulky BODIPY dye would create a severe steric clash within the narrow C1 binding cleft, abolishing target engagement.

• Cell Incubation: Seed HeLa cells on glass coverslips. Treat with 100 nM of the oxolane derivative for 30 minutes to induce PKC translocation.

• Fixation: Fix cells rapidly with 4% paraformaldehyde (PFA) to freeze the localized PKC-ligand complexes at the membrane.

• Thiol-Ene Click Reaction: Flood the fixed cells with BODIPY-SH (1 µM) and a water-soluble photoinitiator (e.g., DPAP).

• UV Activation: Irradiate the cells at 365 nm for 5 minutes to catalyze the covalent anti-Markovnikov addition of the BODIPY-thiol across the terminal alkene of the hexenone tail.

• Self-Validation Controls:

  • Light-Dependency Control: Perform the assay without UV irradiation. (Validates that fluorescence is due to covalent click chemistry, not non-specific dye partitioning).

  • Target Specificity Control: Pre-incubate cells with 1 µM PDBu before adding the oxolane derivative. (Validates that the oxolane specifically occupies the C1 domain, as prior blockade should yield no click-fluorescence).

• Imaging: Wash extensively and image via confocal microscopy (Ex: 488 nm / Em: 510 nm).

Fig 2. Experimental workflow for in situ bioorthogonal tagging of the terminal alkene.

References

• Marquez, V. E., & Blumberg, P. M. (2003). Synthetic Diacylglycerols (DAG) and DAG-Lactones as Activators of Protein Kinase C (PK-C). Accounts of Chemical Research.[Link]

• Lee, J., et al. (1999). Protein Kinase C Ligands Based on Tetrahydrofuran Templates Containing a New Set of Phorbol Ester Pharmacophores. Journal of Medicinal Chemistry.[Link]

• Nacro, K., et al. (2000). Conformationally Constrained Analogues of Diacylglycerol (DAG). 16. How Much Structural Complexity Is Necessary for Recognition and High Binding Affinity to Protein Kinase C? Journal of Medicinal Chemistry.[Link]

• Pu, Y., et al. (2006). Branched Diacylglycerol-Lactones as Potent Protein Kinase C Ligands and α-Secretase Activators. Journal of Medicinal Chemistry.[Link]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Application Note: Step-by-Step Synthesis Protocol for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Executive Summary

1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1)[1] is a highly functionalized, sp³-rich building block utilized in the development of complex molecular scaffolds and pharmaceutical libraries. The presence of a sterically hindered methyloxolane (tetrahydrofuran) ring adjacent to a ketone, coupled with a terminal alkene, makes it a versatile intermediate for downstream ring-closing metathesis or late-stage functionalization. This application note details a robust, self-validating synthetic protocol leveraging the Weinreb ketone synthesis to strictly control nucleophilic addition and prevent over-alkylation.

Retrosynthetic Analysis & Mechanistic Rationale

Direct addition of Grignard reagents to standard esters or acid chlorides typically results in the formation of tertiary alcohols due to the high reactivity of the intermediate ketone. To circumvent this, our protocol employs a Weinreb amide (N-methoxy-N-methylamide) intermediate[2].

Causality of the Weinreb Approach: When the organomagnesium nucleophile, pent-4-enylmagnesium bromide[3], attacks the Weinreb amide, the magnesium ion coordinates with both the carbonyl oxygen and the methoxy oxygen. This forms a highly stable, five-membered cyclic chelate[4]. This tetrahedral intermediate is robust under anhydrous conditions, entirely preventing the collapse of the leaving group and subsequent over-addition. Only upon the introduction of an aqueous acidic quench does the chelate break down, liberating the desired ketone in high yield and purity.

Experimental Workflow

Figure 1: Workflow for the Weinreb ketone synthesis of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one.

Step-by-Step Methodologies

Phase 1: Synthesis of N-Methoxy-N,2-dimethyloxolane-2-carboxamide

Objective: Convert 2-methyltetrahydrofuran-2-carboxylic acid[5] into a stable Weinreb amide.

• Activation: In an oven-dried round-bottom flask under an inert atmosphere (N₂), dissolve 2-methyltetrahydrofuran-2-carboxylic acid (10.0 mmol, 1.0 eq) in anhydrous dichloromethane (DCM, 50 mL). Cool the solution to 0 °C using an ice bath.

• Coupling Reagents: Add EDC·HCl (12.0 mmol, 1.2 eq) and HOBt (12.0 mmol, 1.2 eq).

  • Causality: HOBt is critical here; it rapidly reacts with the O-acylisourea intermediate formed by EDC to create a highly reactive, yet stable, active ester. This prevents racemization at the alpha-chiral center and accelerates the coupling with the weakly nucleophilic amine.

• Amine Addition: Add N,O-dimethylhydroxylamine hydrochloride (12.0 mmol, 1.2 eq) followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA, 30.0 mmol, 3.0 eq).

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Isolation: Dilute with DCM (50 mL). Wash sequentially with 1M HCl (2 × 30 mL) to remove unreacted amine, saturated aqueous NaHCO₃ (30 mL) to remove unreacted acid, and brine (30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 2: Preparation of Pent-4-enylmagnesium Bromide

Objective: Generate the organomagnesium nucleophile[3].

• Initiation: To a flame-dried 2-neck flask fitted with a reflux condenser, add magnesium turnings (15.0 mmol, 1.5 eq) and a single crystal of iodine.

  • Causality: Iodine reacts with the passivating magnesium oxide layer on the turnings, exposing the highly reactive pure magnesium surface necessary for single-electron transfer to the alkyl halide.

• Reagent Addition: Add anhydrous THF (5 mL). Slowly add 10% of the total volume of 5-bromo-1-pentene (12.0 mmol, 1.2 eq) dissolved in THF (15 mL). Warm gently until the iodine color dissipates and bubbling is observed, indicating initiation.

• Propagation: Add the remaining 5-bromo-1-pentene solution dropwise over 20 minutes to maintain a gentle reflux.

• Maturation: Reflux the mixture for an additional 1 hour, then cool to room temperature. The resulting Grignard reagent should be used immediately in Phase 3.

Phase 3: Grignard Addition and Chelate Collapse

Objective: Form the target ketone without over-addition[4].

• Addition: Dissolve the Weinreb amide from Phase 1 (approx. 9.5 mmol) in anhydrous THF (30 mL) and cool to 0 °C.

• Coupling: Add the freshly prepared pent-4-enylmagnesium bromide solution dropwise via syringe over 30 minutes.

  • Causality: Slow addition at 0 °C ensures the stable magnesium chelate forms quantitatively without localized heating, which could prematurely collapse the intermediate and lead to tertiary alcohol impurities.

• Propagation: Stir the mixture at room temperature for 4 hours.

• Quench: Cool the flask back to 0 °C and carefully add saturated aqueous NH₄Cl (20 mL).

  • Causality: The weakly acidic ammonium chloride protonates the methoxy group and disrupts the magnesium coordination, forcing the tetrahedral intermediate to collapse into the target ketone without risking acid-catalyzed enolization or alkene isomerization.

• Purification: Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to yield 1-(2-Methyloxolan-2-yl)hex-5-en-1-one.

Quantitative Data & Reaction Optimization

To ensure reproducibility, the following stoichiometric and thermodynamic parameters must be strictly adhered to:

Reaction Phase	Reagent / Intermediate	Equivalents	Temp (°C)	Time (h)	Expected Yield
Phase 1: Amidation	2-Methyltetrahydrofuran-2-carboxylic acid	1.0	0 → 25	12.0	92 - 95%
N,O-dimethylhydroxylamine HCl	1.2
Phase 2: Grignard	5-Bromo-1-pentene	1.2	65 (Reflux)	1.5	Quantitative
Magnesium turnings	1.5
Phase 3: Addition	Weinreb Amide	1.0	0 → 25	4.0	85 - 88%
Pent-4-enylmagnesium bromide	1.2

Self-Validation & Analytical Characterization

A self-validating protocol requires in-process checks to guarantee the integrity of each step:

• TLC Monitoring (Phase 1): The consumption of the highly polar carboxylic acid (R_f ≈ 0.1 in 1:1 Hexanes/EtOAc) to the less polar Weinreb amide (R_f ≈ 0.4) confirms successful amidation.

• Visual Cue (Phase 2): The disappearance of the iodine tint and the consumption of the bulk magnesium turnings validate the formation of the Grignard reagent.

• Spectroscopic Validation (Final Product):

  • ¹H NMR: Look for the terminal alkene multiplet at δ 5.75–5.85 ppm (1H, -CH=CH₂) and the distinct singlet for the methyl group on the oxolane ring at δ 1.35 ppm.

  • IR Spectroscopy: A strong, sharp peak at ~1715 cm⁻¹ confirms the presence of the newly formed acyclic ketone, distinguishing it from the Weinreb amide carbonyl (~1660 cm⁻¹).

References

• Title: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one|CAS 1515222 ... - Benchchem Source: benchchem.com URL: 6

• Title: Weinreb ketone synthesis - Wikipedia Source: wikipedia.org URL: 2

• Title: Weinreb Ketone Synthesis - Organic Chemistry Portal Source: organic-chemistry.org URL: 4

• Title: 4-Dialkylamino-2,5-dihydroimidazol-1-oxyls with Functional Groups at the Position 2 and at the Exocyclic Nitrogen: The pH-Sensitive Spin Labels - MDPI Source: mdpi.com URL: 3

• Title: 2-METHYL-TETRAHYDRO-FURAN-2-CARBOXYLIC ACID CAS#: 61449-65-8 - ChemicalBook Source: chemicalbook.com URL: 5

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Using 1-(2-Methyloxolan-2-yl)hex-5-en-1-one as an intermediate in organic synthesis

An Application Note on the synthetic utility of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one as a bifunctional building block in advanced organic synthesis.

Executive Summary

1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1)[1] is a highly versatile, bifunctional organic intermediate characterized by a sterically demanding 2-methyloxolane (tetrahydrofuran) core and a reactive hex-5-en-1-one side chain. In drug development and complex terpenoid synthesis, molecules bearing both a masked nucleophile (the terminal alkene) and an electrophilic site (the ketone) are invaluable.

This guide details a validated, two-step synthetic workflow to convert this linear precursor into a highly substituted bicyclic scaffold: 3-(2-methyloxolan-2-yl)cyclohex-2-en-1-one . The sequence utilizes a chemoselective Tsuji-Wacker oxidation followed by a thermodynamically driven intramolecular aldol condensation.

Mechanistic Rationale & Synthetic Strategy

The transformation relies on exploiting the terminal alkene as a "masked" methyl ketone.

• Tsuji-Wacker Oxidation: The terminal alkene is oxidized using a Palladium/Copper dual-catalyst system. Under standard Tsuji-Wacker conditions, the oxidation of terminal alkenes proceeds with excellent Markovnikov selectivity, yielding the methyl ketone rather than the anti-Markovnikov aldehyde[2]. This converts the starting material into a 1,5-diketone: 1-(2-methyloxolan-2-yl)hexane-1,5-dione.

• Intramolecular Aldol Condensation: While 1,4-diketones classically cyclize to form cyclopentenones[3], the 1,5-diketone generated in this workflow thermodynamically favors a 6-endo-trig cyclization. Base-catalyzed deprotonation of the newly formed terminal methyl group generates an enolate that attacks the C1 carbonyl adjacent to the oxolane ring. Subsequent E1cB dehydration yields the stable, α,β-unsaturated six-membered ring.

Caption: Workflow for the synthesis of cyclohexenones from 1-(2-Methyloxolan-2-yl)hex-5-en-1-one.

Catalytic Logic: The Pd/Cu Dual Cycle

The success of the first step depends on the precise orchestration of a heterobimetallic catalytic cycle. The active Pd(II) species coordinates the alkene and facilitates nucleophilic attack by water. The resulting Pd(0) must be rapidly reoxidized to prevent catalyst precipitation (Pd black formation). Cu(II) serves as the electron transfer agent, which is subsequently regenerated by molecular oxygen ( O2​ )[2].

Caption: Catalytic logic of the Tsuji-Wacker oxidation highlighting the Pd/Cu dual-cycle.

Experimental Protocols (Self-Validating Systems)

Protocol A: Tsuji-Wacker Oxidation to 1,5-Diketone

Causality Focus: Mitigating olefin isomerization, which can outcompete oxidation if the terminal alkene concentration is too high in the presence of active Pd[4].

• System Setup: In a 100 mL round-bottom flask, suspend PdCl2​ (0.10 equiv, 10 mol%) and CuCl (1.0 equiv) in a solvent mixture of DMF/ H2​O (7:1 v/v, 0.2 M relative to substrate).

  • Rationale: The 7:1 DMF/ H2​O ratio ensures sufficient solubility of the lipophilic oxolane substrate while providing the stoichiometric water required for the nucleophilic attack[2].

• Atmosphere Exchange: Attach an O2​ balloon. Evacuate and backfill the flask with O2​ three times. Stir vigorously for 15 minutes until the solution turns a deep green/black, indicating the formation of the active Pd-Cu catalytic complex.

• Substrate Addition: Dissolve 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv) in a minimal amount of DMF. Add this solution dropwise over 1 hour via a syringe pump.

  • Rationale: Slow addition keeps the steady-state concentration of the unreacted alkene low, suppressing unwanted alkene isomerization to internal olefins[4].

• Reaction & Workup: Stir at room temperature for 12 hours. Quench by adding 1M HCl (to solubilize copper salts) and extract with Diethyl Ether ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc) to isolate the 1,5-diketone.

Protocol B: Intramolecular Aldol Condensation

Causality Focus: Overcoming the steric hindrance of the 2-methyloxolane ring during cyclization.

• Reaction Initiation: Dissolve the purified 1,5-diketone (1.0 equiv) in absolute Ethanol (0.1 M). Add Potassium Hydroxide ( KOH , 0.5 equiv) in one portion.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 78 °C (reflux) for 4–6 hours.

  • Rationale: While enolate formation occurs at room temperature, the nucleophilic attack on the sterically hindered C1 carbonyl (adjacent to the oxolane ring) and the subsequent E1cB dehydration require elevated thermal energy to drive the equilibrium toward the stable α,β-unsaturated cyclohexenone[3].

• Workup: Cool to room temperature. Neutralize the base by adding saturated aqueous NH4​Cl . Extract with Ethyl Acetate ( 3×15 mL). Dry the organic phase over MgSO4​ , filter, and concentrate. Purify via chromatography to yield 3-(2-methyloxolan-2-yl)cyclohex-2-en-1-one.

Quantitative Data & Optimization

The following tables summarize the optimization parameters for both steps, demonstrating the boundaries of the self-validating protocols.

Table 1: Optimization of Wacker Oxidation Conditions

Entry	Catalyst System	Solvent Ratio (v/v)	Time (h)	Yield (%)	Ketone:Aldehyde Ratio

| 1 | 10 mol% PdCl2​ / 1.0 eq CuCl | DMF/ H2​O (7:1) | 12 | 88 | >99:1 | | 2 | 5 mol% PdCl2​ / 1.0 eq CuCl | DMF/ H2​O (7:1) | 24 | 75 | 95:5 | | 3 | 10 mol% Pd(OAc)2​ / O2​ | DMA/ H2​O (7:1) | 18 | 62 | 90:10 |

Table 2: Optimization of Intramolecular Aldol Condensation

Entry	Base/Acid Catalyst	Solvent	Temperature	Time (h)	Yield (%)

| 1 | KOH (0.5 eq) | EtOH | Reflux (78 °C) | 4 | 82 | | 2 | NaOH (1.0 eq) | MeOH | Reflux (65 °C) | 6 | 74 | | 3 | Pyrrolidine / AcOH (0.2 eq) | Toluene | Reflux (110 °C) | 12 | 65 |

References

• NextSDS. "1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information." NextSDS Database. 1

• Race, N. J., et al. "The palladium-catalyzed oxidation of ethene to acetaldehyde through addition of water." Thieme Connect. 2

• Cornell, C. N., & Sigman, M. S. "Discovery of a Practical Direct O2-Coupled Wacker Oxidation with Pd[(−)-sparteine]Cl2." Organic Letters - ACS Publications. 4

• Benchchem Technical Support. "Scaling Up Laboratory Synthesis of Cyclopentenones from 2,6-Octanedione." Benchchem. 3

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Application Note: Optimization of Grignard Additions to Highly Sterically Hindered Ketones

Target Substrate: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one Application Focus: Overcoming steric hindrance and enolization via Organocerium (Imamoto) and Lanthanide-salt modifications.

Executive Summary

The compound 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1) is a highly functionalized ketone featuring a terminal alkene and a sterically demanding 2-methyltetrahydrofuran (2-methyloxolan-2-yl) moiety. It serves as a critical building block in the total synthesis of complex spiroketals, terpenoids, and pharmaceutical active ingredients. However, the conversion of this ketone to a tertiary alcohol via standard Grignard addition presents a severe synthetic challenge. This application note details the mechanistic causality behind these failures and provides a self-validating, field-proven protocol utilizing cerium(III) chloride ( CeCl3​ ) to achieve quantitative 1,2-addition.

Mechanistic Causality: The Challenge of Steric Hindrance

When subjecting 1-(2-Methyloxolan-2-yl)hex-5-en-1-one to standard Grignard reagents ( RMgX ), chemists frequently encounter poor conversions and complex product mixtures. The root cause lies in the competition between the basicity and nucleophilicity of the Grignard reagent when faced with a sterically hindered electrophile[1].

• Alpha-Deprotonation (Enolization): The 2-methyloxolan-2-yl group acts as a bulky tertiary substituent directly adjacent to the carbonyl carbon. This steric shield severely retards the Bürgi-Dunitz trajectory of the incoming nucleophile. Because Grignard reagents are inherently strong bases, this delayed nucleophilic attack allows the reagent to instead abstract an acidic alpha-proton from the hex-5-enyl chain, yielding an unreactive magnesium enolate[1][2].

• Beta-Hydride Transfer (Reduction): If the chosen Grignard reagent contains beta-hydrogens (e.g., isopropylmagnesium chloride), the steric clash at the carbonyl carbon forces a six-membered transition state. This facilitates the transfer of a hydride to the ketone, producing a secondary alcohol side-product rather than the desired tertiary alcohol[1].

The Organocerium Solution

To circumvent these issues, the basicity of the nucleophile must be attenuated while simultaneously increasing its nucleophilicity and carbonyl activation. The Imamoto Reaction is the gold standard for this transformation[3][4]. Transmetalation of a Grignard reagent with anhydrous cerium(III) chloride generates an organocerium species ( RCeCl2​ ). Cerium is highly oxophilic, coordinating tightly to the ketone oxygen and increasing the electrophilicity of the carbonyl carbon. Concurrently, the carbon-cerium bond is less polarized than the carbon-magnesium bond, drastically reducing the reagent's basicity and suppressing enolization[3].

Quantitative Data Comparison

The following table summarizes the expected thermodynamic and kinetic outcomes when reacting sterically hindered ketones, such as 1-(2-Methyloxolan-2-yl)hex-5-en-1-one, with various organometallic systems[1][3].

Reaction System	Temperature Profile	Carbonyl Activation	Reagent Basicity	Major Byproduct	Expected Yield (1,2-Adduct)
Standard Grignard ( RMgX )	0 °C to RT	Low	Very High	Enolate / Sec-Alcohol	< 30%
Turbo Grignard ( RMgX⋅LiCl )	0 °C to RT	Moderate	High	Enolate	40 - 50%
Imamoto Reagent ( RMgX+CeCl3​ )	-78 °C to 0 °C	Very High	Low	None	> 85%
Knochel Modification ( RMgX+LaCl3​⋅2LiCl )	0 °C	Very High	Low	None	> 90%

Reaction Pathway Visualization

Figure 1: Reaction pathways comparing standard Grignard vs. Imamoto organocerium modification.

Experimental Protocol: Soluble Organocerium Addition

Note: Drying CeCl3​⋅7H2​O manually is notoriously difficult and prone to forming insoluble polymeric oxychlorides if heated too rapidly. This protocol utilizes the modern Knochel-type solubilization method using anhydrous CeCl3​ beads and LiCl to ensure a homogeneous, highly reactive system[1].

Materials Required

• 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv, rigorously dried)

• Anhydrous CeCl3​ beads (1.5 equiv)

• Anhydrous LiCl (3.0 equiv, dried under vacuum at 150 °C for 4 hours)

• Desired Grignard Reagent ( RMgX , 1.5 equiv, e.g., 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF, Sure/Seal™)

Step-by-Step Methodology

Phase 1: Preparation of the CeCl3​⋅2LiCl Complex

• In a flame-dried Schlenk flask under an argon atmosphere, add anhydrous CeCl3​ beads (1.5 equiv) and freshly dried LiCl (3.0 equiv).

• Add anhydrous THF to achieve a 0.3 M cerium concentration.

• Stir vigorously at room temperature for 2–4 hours.

  • Self-Validating Checkpoint: The dissolution process is slightly exothermic. The resulting solution must be completely clear and colorless. If the solution is cloudy or opaque, moisture has compromised the system, and the reagents must be discarded to prevent reaction failure.

Phase 2: Formation of the Organocerium Reagent 4. Cool the clear CeCl3​⋅2LiCl solution to -78 °C using a dry ice/acetone bath. 5. Dropwise add the Grignard reagent ( RMgX , 1.5 equiv) via a syringe pump over 15 minutes. 6. Stir the mixture at -78 °C for 30 minutes to ensure complete transmetalation.

• Self-Validating Checkpoint: Upon addition of the Grignard reagent, the solution will undergo a distinct color change, typically turning yellow or brownish-red[3]. This visual cue confirms the successful generation of the RCeCl2​ species.

Phase 3: Nucleophilic Addition 7. Dissolve 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv) in a minimal amount of anhydrous THF (approx. 1 M). 8. Add the ketone solution dropwise to the organocerium reagent at -78 °C. 9. Maintain stirring at -78 °C for 1 hour, then slowly allow the reaction to warm to 0 °C over an additional 1 hour.

• Self-Validating Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). The ketone starting material ( Rf​≈0.6 ) should completely disappear, replaced by a more polar spot corresponding to the tertiary alcohol ( Rf​≈0.3 ).

Phase 4: Quench and Isolation 10. Quench the reaction at 0 °C by the careful dropwise addition of saturated aqueous NH4​Cl solution. Caution: Vigorous gas evolution and exotherm may occur. 11. Allow the mixture to warm to room temperature. A white/gelatinous cerium hydroxide precipitate will form. 12. Add a 10% aqueous solution of Rochelle salt (potassium sodium tartrate) and stir vigorously for 1 hour to break up the emulsion and chelate the cerium/magnesium salts. 13. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude 1-substituted-1-(2-methyloxolan-2-yl)hex-5-en-1-ol.

References

• Applications of CeCl3 as an Environmental Friendly Promoter in Organic Chemistry Source: Chemical Reviews (ACS Publications) URL:[Link]

• Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride Source: Journal of the American Chemical Society URL:[Link]

• Reactions of Grignard Reagents Source: Master Organic Chemistry URL:[Link]

• Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex Source: National Institute of Informatics (NII) URL:[Link]

Sources

• 1. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one in Complex Natural Product Total Synthesis

Target Audience: Synthetic Chemists, Natural Product Researchers, and Drug Development Professionals Compound Focus: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1)

Structural Analysis & Retrosynthetic Utility

In the realm of natural product total synthesis, pre-functionalized building blocks that bypass lengthy linear sequences are invaluable. 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (SMILES: CC1(CCCO1)C(=O)CCCC=C) is a highly versatile, advanced intermediate. Its architecture features three distinct, orthogonally reactive domains:

• A Quaternary Stereocenter (C2 of the oxolane ring): The 2-methyltetrahydrofuran (THF) moiety is a ubiquitous structural motif in polyether ionophores (e.g., Monensin, Salinomycin) and annonaceous acetogenins[1].

• An α-Ketone Handle: Positioned directly adjacent to the quaternary center, this carbonyl allows for highly diastereoselective additions or reductions.

• A Terminal Olefin: The hex-5-en-1-one tail provides an ideal handle for carbon-carbon bond formation via Olefin Cross-Metathesis (CM) or Ring-Closing Metathesis (RCM)[2].

By leveraging this building block, researchers can rapidly construct the C-C backbone of complex polyether macrolides while maintaining strict stereochemical control.

Fig 1. Retrosynthetic logic for integrating 1-(2-Methyloxolan-2-yl)hex-5-en-1-one into macrolides.

Experimental Design & Causality

To utilize this building block effectively, two primary transformations are required: stereoselective reduction of the ketone and cross-metathesis of the terminal olefin.

Overcoming Steric Bulk: The CBS Reduction

The ketone is adjacent to a highly congested quaternary center. Standard hydride reductions (e.g., NaBH₄) yield poor diastereoselectivity due to competing Felkin-Anh transition states. To override inherent substrate bias, we employ the[3]. The causality here is reagent-controlled stereocontrol: the rigid bicyclic transition state formed by the chiral oxazaborolidine catalyst and BH₃ forces the hydride delivery from a single face, completely bypassing the steric influence of the 2-methyl-THF ring.

Catalyst Selection for Olefin Metathesis

For the cross-metathesis of the terminal olefin, Lewis basic sites (like the THF oxygen) can coordinate and deactivate early-generation ruthenium catalysts. We specifically select the Hoveyda-Grubbs 2nd Generation (HG-II) catalyst [4]. The causality behind this choice is twofold: the bidentate isopropoxystyrene ligand allows for rapid initiation at lower temperatures (preserving sensitive stereocenters), and the N-heterocyclic carbene (NHC) ligand provides the electron density necessary to tolerate the Lewis basic ether moiety.

Self-Validating Experimental Protocols

Protocol A: Asymmetric CBS Reduction

Objective: Convert the C1 ketone to a chiral secondary alcohol with >95:5 diastereomeric ratio (dr).

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add (R)-Me-CBS catalyst (0.1 equiv, 1.0 M in toluene) and anhydrous THF (10 mL). Cool the system to -20 °C using a dry ice/ethylene glycol bath.

• Activation: Syringe in BH₃·SMe₂ (1.5 equiv). Causality: Borane-dimethyl sulfide is chosen over BH₃·THF due to its higher concentration and stability, ensuring precise stoichiometry.

• Substrate Addition: Dissolve 1-(2-methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv, 5.0 mmol) in 5 mL dry THF. Add this solution dropwise over 2 hours via a syringe pump. Self-Validation: Slow addition ensures the catalytic cycle outpaces uncatalyzed background reduction, maintaining high dr.

• In-Process Monitoring: After 3 hours, quench a 50 µL aliquot in 0.5 mL MeOH. Analyze via GC-MS. Validation Check: Look for the complete disappearance of the m/z 182 parent ion and the appearance of the m/z 184 product ion.

• Quench & Workup: Carefully add 5 mL of pre-chilled methanol. Validation Check: Vigorous gas evolution (H₂ gas) confirms the quenching of excess borane. Partition between EtOAc and saturated aqueous NH₄Cl.

• Purification: Concentrate the organic layer and purify via silica gel flash chromatography (Hexanes:EtOAc 8:2) to isolate the chiral alcohol.

Fig 2. Self-validating experimental workflow for the asymmetric CBS reduction of the ketone.

Protocol B: Olefin Cross-Metathesis

Objective: Couple the terminal olefin with a complex macrolide fragment to form an E-alkene linkage.

Step-by-Step Methodology:

• Setup: In a glovebox, charge a pressure tube with the chiral alcohol product from Protocol A (1.0 equiv), the target terminal olefin partner (2.0 equiv), and anhydrous degassed dichloromethane (DCM, 0.1 M).

• Catalyst Addition: Add Hoveyda-Grubbs 2nd Generation catalyst (5 mol%). Validation Check: The solution will immediately turn from bright green to a deep brown-red, visually confirming the initiation of the active ruthenium alkylidene species.

• Reaction: Seal the tube, remove it from the glovebox, and heat to 40 °C for 8 hours.

• Quenching: Cool to room temperature and add ethyl vinyl ether (0.5 mL) to quench the active catalyst. Stir for 30 minutes.

• Analysis: Remove solvent in vacuo. Validation Check: Analyze the crude mixture via ¹H NMR. The disappearance of the terminal multiplet at δ 5.8 ppm and the appearance of a distinct trans-alkene doublet of doublets (typical J = 15.5 Hz) validates successful E-selective cross-metathesis.

Quantitative Data Summaries

The following tables summarize the optimization data for both key transformations, demonstrating the necessity of the chosen causal parameters.

Table 1: Optimization of Asymmetric Ketone Reduction

Catalyst System	Hydride Source	Temp (°C)	Yield (%)	Diastereomeric Ratio (syn:anti)
None (Control)	NaBH₄	0	85	1.2:1 (Substrate controlled)
None	L-Selectride	-78	92	4:1 (Steric approach control)
(R)-Me-CBS	BH₃·SMe₂	-20	96	>19:1 (Reagent controlled)
(S)-Me-CBS	BH₃·SMe₂	-20	94	1:>19 (Reagent controlled)

Table 2: Cross-Metathesis Catalyst Screening (Standardized Conditions)

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	E/Z Ratio	Note on Initiation
Grubbs 1st Gen	DCM	40	24	45	3:1	Poor ether tolerance
Grubbs 2nd Gen	Toluene	80	12	78	6:1	High temp degraded substrate
Hoveyda-Grubbs II	DCM	40	8	92	>10:1	Rapid initiation, high stability

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society, 109(18), 5551–5553.[Link]

• Boivin, T. L. B. (1987). Synthetic routes to tetrahydrofuran, tetrahydropyran, and spiroketal units of polyether antibiotics and a survey of spiroketals of other natural products. Tetrahedron, 43(15), 3309-3362.[Link]

• Fürstner, A. (2000). Olefin Metathesis and Beyond. Angewandte Chemie International Edition, 39(17), 3012-3043.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fürstner, A. (2000) Olefin Metathesis and beyond. Angewandte Chemie International Edition, 39, 3012-3043. - References - Scientific Research Publishing [scirp.org]

Application Note: Regioselective Ring-Opening Protocols for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Introduction & Strategic Rationale

In the realm of complex molecule synthesis and drug development, functionalized oxolanes (tetrahydrofurans) serve as critical structural motifs and versatile synthetic intermediates. The compound 1-(2-Methyloxolan-2-yl)hex-5-en-1-one [1] presents a unique synthetic challenge and opportunity. Structurally, it features an α -oxygenated ketone system where the oxolane ring is substituted at the C2 position with both a methyl group and a hex-5-en-1-one chain.

For the synthetic chemist, the ring-opening of this specific oxolane ring requires precise regiochemical control. The substrate possesses two distinct ethereal C–O bonds:

• The C2–O bond: A sterically hindered, fully substituted tertiary carbon adjacent to an electron-withdrawing carbonyl group.

• The C5–O bond: An unhindered, primary carbon.

The regiocontrolled cleavage of such 2-methyltetrahydrofuran derivatives is heavily dependent on the steric environment and the specific electronic activation applied [2]. By selecting the appropriate reagent system, scientists can dictate the cleavage site, unlocking diverse acyclic scaffolds such as ε -hydroxy ketones, ω -iodo silyl ethers, or conjugated dienones.

Mechanistic Pathways & Causality

As a self-validating approach to methodology, it is crucial to understand the causality behind the reagent selection rather than merely executing the steps.

Pathway A: Reductive Cleavage via Single-Electron Transfer (C2–O Scission)

When treated with Samarium(II) iodide (SmI₂), the reaction bypasses standard nucleophilic substitution. Instead, SmI₂ acts as a single-electron transfer (SET) agent, donating an electron to the highly electrophilic ketone carbonyl to generate a ketyl radical. To relieve the immense steric strain at the fully substituted C2 center, the ketyl radical undergoes rapid thermodynamically driven β -scission, breaking the C2–O bond. This forms a stable enolate and a primary alkoxide at C5, which upon protonation yields 1-hydroxy-4-methyldec-9-en-5-one .

Pathway B: Nucleophilic Halogenative Cleavage (C5–O Scission)

In contrast, Lewis acidic reagents like Trimethylsilyl iodide (TMSI) operate via an Sₙ2 mechanism. The silicon atom coordinates to the oxolane oxygen, forming a highly reactive silyloxonium intermediate. Because Sₙ2 attack at the tertiary C2 center is sterically forbidden (exacerbated by the bulky -OTMS group), the iodide nucleophile exclusively attacks the unhindered primary C5 position. This breaks the C5–O bond, yielding 1-iodo-4-methyl-4-(trimethylsilyloxy)dec-9-en-5-one .

Pathway C: Lewis Acid-Mediated Cleavage & Dehydration

The use of strong boron reagents (e.g., BBr₃) typically yields bromohydrins [3]. BBr₃ coordinates to the oxygen, promoting bromide attack at C5. However, the resulting intermediate is an acyclic tertiary α -hydroxy ketone. Under the strongly acidic conditions, this tertiary alcohol rapidly undergoes E1 dehydration. The thermodynamic sink of this pathway is the formation of the conjugated α,β -unsaturated system, yielding 1-bromo-4-methyldec-3,9-dien-5-one .

Mechanistic divergence of oxolane ring opening via reductive and nucleophilic pathways.

Quantitative Data Summary

The following table summarizes the expected outcomes based on the selected mechanistic pathway, allowing for rapid comparison during synthetic planning.

Cleavage Pathway	Reagent System	Bond Cleaved	Key Intermediate	Major Product Type	Typical Yield
Reductive	SmI₂, THF, MeOH	C2–O	Ketyl Radical	Acyclic ε -hydroxy ketone	80–88%
Halogenative	TMSI, CH₂Cl₂	C5–O	Silyloxonium	Acyclic ω -iodo silyl ether	85–92%
Dehydrative	BBr₃, CH₂Cl₂	C5–O	Oxonium / Carbocation	Conjugated α,β -unsaturated ketone	65–75%

Experimental Protocols

Protocol A: SmI₂-Mediated Reductive Ring Opening (C2–O Cleavage)

This protocol is a self-validating system; the deep blue color of the Sm(II) species acts as an internal visual indicator for reaction progress.

Materials:

• 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 mmol)

• SmI₂ (0.1 M solution in THF, 2.5 equiv, 25 mL)

• Anhydrous Methanol (MeOH, 10 equiv) - Acts as a proton source to trap the enolate.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Reagent Loading: Transfer the SmI₂ solution (25 mL, 2.5 mmol) into the flask via a dry syringe. Cool the deep blue solution to 0 °C using an ice bath.

• Substrate Addition: In a separate dry vial, dissolve the substrate (1.0 mmol) and anhydrous MeOH (10.0 mmol) in 2 mL of anhydrous THF. Add this solution dropwise to the SmI₂ solution over 5 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C. The reaction is self-indicating: as long as the deep blue color persists, active Sm(II) is present. Once the reduction is complete (typically 30–45 minutes), the solution will remain blue. (Note: If the solution turns yellow prematurely, oxygen/moisture contamination has occurred, or more SmI₂ is required).

• Quenching: Open the flask to air and add 10 mL of saturated aqueous NaHCO₃. The mixture will immediately turn pale yellow, and a white/gray precipitate of Sm(III) salts will form.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to yield 1-hydroxy-4-methyldec-9-en-5-one.

Step-by-step experimental workflow for the self-validating SmI2-mediated reductive cleavage.

Protocol B: TMSI-Promoted Regioselective Halogenative Cleavage (C5–O Cleavage)

Field-Proven Insight: Commercial TMSI degrades rapidly upon storage. Generating TMSI in situ from TMSCl and NaI prevents premature hydrolysis and ensures high regioselectivity.

Materials:

• 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 mmol)

• Chlorotrimethylsilane (TMSCl, 1.5 equiv)

• Sodium Iodide (NaI, 1.5 equiv)

• Anhydrous Acetonitrile (CH₃CN, 10 mL)

Step-by-Step Methodology:

• In Situ Generation: To a flame-dried flask under Argon, add anhydrous NaI (1.5 mmol) and CH₃CN (8 mL). Stir until dissolved, then add TMSCl (1.5 mmol) dropwise at room temperature. Stir for 15 minutes to ensure complete generation of TMSI (a fine precipitate of NaCl will form).

• Substrate Addition: Cool the suspension to 0 °C. Dissolve the substrate (1.0 mmol) in 2 mL of CH₃CN and add it dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–3 hours. Monitor completion via TLC (disappearance of the starting material).

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to reduce any liberated iodine, followed by 10 mL of water.

• Isolation: Extract the mixture with Dichloromethane (3 × 15 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate carefully. The resulting 1-iodo-4-methyl-4-(trimethylsilyloxy)dec-9-en-5-one is generally pure enough for immediate downstream use, as silica gel chromatography may cause partial cleavage of the labile TMS ether.

References

• 1-(2-Methyloxolan-2-yl)hex-5-en-1-one - Benchchem. Source: benchchem.com.
• Ring Opening of Biomass-Derived Cyclic Ethers to Dienes over Silica/Alumina. Source: ACS Catalysis.
• Regiocontrolled Opening of 2-Methyltetrahydrofuran with Various Boron Reagents. Source: Australian Journal of Chemistry.

Application Note: Advanced Cross-Coupling Protocols for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound Focus: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS:1)

Introduction and Structural Rationale

The molecule 1-(2-Methyloxolan-2-yl)hex-5-en-1-one represents a highly versatile, bifunctional aliphatic building block. Structurally, it features a 2-methyltetrahydrofuran (oxolane) ring adjacent to a ketone, terminating in an unhindered hex-5-en-1-one aliphatic chain. This terminal alkene is a prime candidate for transition-metal-catalyzed cross-coupling reactions, enabling rapid complex molecule assembly in drug discovery pipelines.

However, functionalizing unactivated aliphatic terminal alkenes presents distinct mechanistic challenges:

• Isomerization: Palladium-catalyzed reactions often suffer from unwanted double-bond migration (chain-walking) due to rapid β-hydride elimination/re-insertion cycles.

• Catalyst Poisoning: The presence of two Lewis basic oxygen atoms (ketone and oxolane ether) can coordinate to oxophilic metal centers, potentially deactivating sensitive catalysts.

This application note provides field-proven, self-validating protocols for two highly effective transformations: Palladium-Catalyzed Heck-Mizoroki Coupling and Ruthenium-Catalyzed Olefin Cross-Metathesis (CM) .

Protocol A: Regioselective Heck-Mizoroki Coupling

Mechanistic Causality & Design

A common failure mode in the Heck coupling of unactivated terminal alkenes is extensive double-bond isomerization. To counteract this, our protocol utilizes Pd(OAc)2​ in combination with tri(o-tolyl)phosphine ( P(o-tol)3​ ). As established in2, the extreme steric bulk of the P(o-tol)3​ ligand accelerates the reductive elimination step. This minimizes the lifetime of the alkyl-palladium intermediate, thereby suppressing the reversible β-hydride elimination that leads to internal alkenes.

Catalytic cycle of the Pd-catalyzed Heck-Mizoroki cross-coupling with the terminal alkene.

Step-by-Step Methodology

Self-Validating System: Reaction completion is tracked by the consumption of the limiting reagent (aryl bromide) via GC-MS, ensuring the excess alkene drives the kinetics without degrading.

• Preparation: In an oven-dried Schlenk flask under argon, add the aryl bromide (1.0 equiv, 1.0 mmol), Pd(OAc)2​ (0.05 equiv, 5 mol%), and P(o-tol)3​ (0.10 equiv, 10 mol%).

• Solvent & Base Addition: Add anhydrous DMF (5.0 mL) followed by triethylamine ( Et3​N ) (2.0 equiv, 2.0 mmol). Stir for 5 minutes at room temperature to ensure homogenization.

• Substrate Addition: Inject 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.5 equiv, 1.5 mmol) dropwise.

• Heating: Seal the flask and heat to 100 °C in a pre-heated oil bath for 12–16 hours.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water (3 × 10 mL) to remove DMF and amine salts. Extract the aqueous layer once with EtOAc (10 mL).

• Purification: Dry the combined organic layers over Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data: Heck Optimization

Entry	Catalyst System (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)	E:Z Ratio	Isomerization (%)
1	Pd(OAc)2​ / PPh3​	K2​CO3​	DMF	100	45	85:15	>30
2	Pd(OAc)2​ / P(o-tol)3​	K2​CO3​	DMF	100	72	92:8	<10
3	Pd(OAc)2​ / P(o-tol)3​	Et3​N	DMF	100	88	95:5	<2
4	Pd2​(dba)3​ / XPhos	Et3​N	Toluene	110	60	90:10	15

Table 1: Optimization highlights that the combination of P(o-tol)3​ and Et3​N in DMF provides the highest yield and stereoselectivity while nearly eliminating double-bond isomerization.

Protocol B: Olefin Cross-Metathesis (CM)

Mechanistic Causality & Design

In olefin cross-metathesis, predicting product distribution relies heavily on 3. The unhindered terminal alkene of 1-(2-methyloxolan-2-yl)hex-5-en-1-one is classified as a Type I olefin , meaning it undergoes rapid, reversible homodimerization.

To achieve high yields of the desired heterodimer, we couple it with a Type II electron-deficient olefin (e.g., methyl acrylate). The 4 is explicitly selected because its N-heterocyclic carbene (NHC) ligand provides the robust stability required to resist deactivation by the coordinating oxygen atoms of the substrate's ketone and oxolane moieties.

Step-by-step experimental workflow for the Ruthenium-catalyzed olefin cross-metathesis.

Step-by-Step Methodology

Self-Validating System: The metathesis is actively terminated by adding excess ethyl vinyl ether. This step irreversibly converts the active ruthenium carbene into an inactive Fischer carbene, locking the E/Z ratio and preventing post-reaction isomerization during workup.

• Degassing: Dissolve 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv, 0.5 mmol) and the Type II olefin (e.g., methyl acrylate, 3.0 equiv, 1.5 mmol) in anhydrous, degassed CH2​Cl2​ (5.0 mL, 0.1 M concentration). Sparge the solution with argon for 10 minutes.

• Catalyst Addition: Add Grubbs Second Generation Catalyst (0.05 equiv, 5 mol%) in one portion. The solution will turn a deep maroon color.

• Reaction: Attach a reflux condenser and heat the mixture to 40 °C under a positive pressure of argon for 4–6 hours.

• Quenching (Critical Step): Remove from heat and immediately add ethyl vinyl ether (0.5 mL, large excess). Stir for 30 minutes at room temperature. The solution will transition from maroon to a brownish-yellow, indicating catalyst deactivation.

• Purification: Concentrate the crude mixture directly onto silica gel and purify via flash chromatography (Hexanes/EtOAc) to isolate the cross-coupled product.

Quantitative Data: CM Substrate Scope

Entry	Coupling Partner (Type II)	Equivalents	Catalyst Loading	Yield (%)	E:Z Ratio
1	Methyl Acrylate	3.0	5 mol% G2	89	>20:1
2	Acrylic Acid	3.0	5 mol% G2	76	15:1
3	Acrylonitrile	4.0	10 mol% G2	65	10:1
4	Methyl Vinyl Ketone	3.0	5 mol% G2	82	18:1

Table 2: Cross-metathesis yields and selectivities. The use of an electron-deficient Type II olefin ensures high thermodynamic E-selectivity and suppresses the formation of statistical mixtures.

References

• Sigma-Aldrich Product Data:1-(2-methyloxolan-2-yl)hex-5-en-1-one (CAS 1515222-51-1). Sigma-Aldrich.
• Heck Reaction Mechanism:Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Chemical Society Reviews, University of Windsor.
• Olefin Cross-Metathesis Selectivity:Olefin cross metathesis and ring-closing metathesis in polymer chemistry. RSC Publishing.
• Metathesis Mechanism & Grubbs Catalysts:Olefin Cross Met

Sources

• 1. 1-(2-methyloxolan-2-yl)hex-5-en-1-one | 1515222-51-1 [sigmaaldrich.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Olefin cross metathesis and ring-closing metathesis in polymer chemistry - Polymer Chemistry (RSC Publishing) DOI:10.1039/C7PY00340D [pubs.rsc.org]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing HPLC Methods for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Welcome to our dedicated technical support guide for the chromatographic analysis of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one. This molecule, characterized by a ketone, a terminal alkene, and a chiral 2-methyl-2-substituted oxolane (tetrahydrofuran) ring, presents unique challenges and opportunities in method development. This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues encountered during HPLC analysis, providing not just solutions but the underlying scientific principles to empower your method development process.

FAQ 1: I'm starting from scratch. What is a good initial HPLC method for this compound?

Answer:

A successful method begins with a logical starting point based on the analyte's structure. 1-(2-Methyloxolan-2-yl)hex-5-en-1-one possesses both non-polar (hexyl chain) and polar (ketone and ether functionalities) characteristics, making it a moderately polar compound. Therefore, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most appropriate initial approach.[1]

The primary retention mechanism in RP-HPLC is hydrophobic interaction between the analyte and the non-polar stationary phase.[1] A C18 (octadecyl) column is the most common and versatile choice for this type of separation.[2]

Here is a robust, field-proven starting protocol to serve as your baseline.

Experimental Protocol: Baseline RP-HPLC Method

• Column: Standard C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Deionized Water.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 50% B

  • 18-25 min: 50% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a concentration of approximately 1 mg/mL.

• Detection: UV at 210 nm (for the ketone chromophore).

This method provides a wide gradient to ensure the elution of your target compound and any potential impurities with varying polarities. From this starting point, you can begin to diagnose and address specific resolution issues.

FAQ 2: My peak is very broad. How can I make it sharper and improve efficiency?

Answer:

Broad peaks are a classic sign of poor column efficiency, meaning the analyte band is spreading out excessively as it travels through the column. The goal is to minimize this band broadening to achieve sharper, taller peaks, which inherently improves resolution.[3] Peak efficiency is quantified by the column plate number (N), one of the three key factors in the fundamental resolution equation.[4][5]

Several parameters can be adjusted to enhance efficiency.

Troubleshooting Broad Peaks: Improving Column Efficiency (N)

Parameter	Action	Scientific Rationale	Potential Trade-Offs
Flow Rate	Decrease the flow rate (e.g., from 1.0 to 0.7 mL/min).	Lowering the flow rate brings the linear velocity closer to the optimal value described by the Van Deemter equation, minimizing band broadening and increasing efficiency.[6]	Longer analysis time.
Column Particle Size	Switch to a column with smaller particles (e.g., 5 µm → 3 µm or sub-2 µm).	Smaller particles reduce the diffusion path for analytes, leading to more efficient mass transfer and significantly sharper peaks.[4][5]	Substantially higher backpressure, may require a UHPLC system.
Column Temperature	Increase the temperature (e.g., from 30 °C to 40-50 °C).	Higher temperatures decrease mobile phase viscosity, which improves analyte diffusion and mass transfer, often resulting in narrower peaks.[3][7]	Can alter selectivity (see FAQ 4); potential for analyte degradation at very high temperatures.
System Dead Volume	Check all tubing and connections.	Excessive tubing length or poorly made connections between the injector, column, and detector can cause "extra-column band broadening," which smears out peaks.[8]	Requires system inspection and potential re-plumbing.

Start by adjusting one parameter at a time to isolate its effect on your chromatography.[6] A simple reduction in flow rate is often the easiest first step.

FAQ 3: My peak is asymmetrical (tailing or fronting). What is causing this and how do I fix it?

Answer:

Peak asymmetry is a common problem that can compromise resolution and make accurate integration difficult.[9] The shape of the peak provides important clues about the root cause.

• Peak Tailing (Asymmetry > 1): The latter half of the peak is drawn out. This is often caused by secondary, undesirable interactions between the analyte and the stationary phase, or by column overload.[10][11] For a neutral molecule like this, interaction with active residual silanol groups on the silica support is a likely chemical cause.[11]

• Peak Fronting (Asymmetry < 1): The first half of the peak is sloped. This is a classic symptom of mass overload or injecting the sample in a solvent that is significantly stronger than the mobile phase.[6][11]

Workflow for Correcting Peak Asymmetry

The following workflow can help you systematically diagnose and solve peak shape issues.

Caption: Troubleshooting workflow for peak asymmetry.

Step-by-Step Protocol to Address Tailing:

• Rule out Overload: Decrease the injected mass by either diluting your sample 10-fold or reducing the injection volume (e.g., from 10 µL to 1 µL). If the tailing improves, you were overloading the column.[11]

• Minimize Silanol Interactions: If reducing the load doesn't help, the issue is likely chemical. Switch to a high-purity silica column with robust end-capping. End-capping chemically converts most of the residual silanol groups (Si-OH) into less interactive siloxanes (Si-O-Si-R), preventing secondary polar interactions that cause tailing for compounds with lone pair electrons, like our ketone and ether.[9][11]

FAQ 4: An impurity peak is co-eluting with my main peak. How can I improve the separation (selectivity)?

Answer:

When peaks overlap, the primary goal is to change the selectivity (α), which is a measure of the separation between the peak centers.[5] This is the most powerful tool in method development for resolving co-eluting compounds.[4] Selectivity is altered by changing the chemical interactions within the HPLC system.

Strategies for Optimizing Selectivity (α)

Parameter	Action	Scientific Rationale	Recommended First Step
Mobile Phase Organic Modifier	Switch from Acetonitrile to Methanol (or vice-versa).	Acetonitrile and Methanol have different solvent properties. Methanol is a protic solvent capable of hydrogen bonding, while acetonitrile is aprotic with a strong dipole moment.[12] This fundamental difference can drastically alter interactions with the analyte and stationary phase, often changing peak elution order and improving resolution.	Yes. This is often the easiest and most impactful change to make.[4]
Stationary Phase Chemistry	Change column type (e.g., C18 to Phenyl-Hexyl or a Polar-Embedded Phase).	A Phenyl-Hexyl phase can introduce π-π interactions with the alkene in your molecule. A polar-embedded phase offers different shape selectivity and interactions compared to a standard C18. This directly changes the analyte-stationary phase interaction.	No. Change the column only after exhausting mobile phase options, as it's a more significant investment.
Column Temperature	Systematically vary the temperature (e.g., test at 25 °C, 40 °C, and 55 °C).	Temperature changes the thermodynamics of partitioning between the mobile and stationary phases. This effect is often different for two distinct analytes, thus altering selectivity.[13] Even small changes can sometimes be enough to resolve a critical pair.[7]	Yes. A good secondary parameter to screen after optimizing the organic modifier.
Mobile Phase pH/Additives	Add a buffer or acid/base modifier (e.g., 0.1% Formic Acid or Acetic Acid).	While your target analyte is neutral, an impurity may be acidic or basic. Modifying the pH can change the ionization state of the impurity, drastically altering its retention and resolving it from the main peak.[14][15]	Maybe. Only necessary if you suspect an ionizable impurity is the cause of co-elution.

Selectivity Optimization Workflow

This diagram outlines a systematic approach to improving the separation between two closely eluting peaks.

Caption: Systematic workflow for improving peak selectivity.

FAQ 5: I've optimized everything, but my peak still looks broad or has a persistent shoulder. Could it be something else?

Answer:

Yes. If you have exhausted the options above and still face resolution issues, it is critical to consider the stereochemistry of your molecule. 1-(2-Methyloxolan-2-yl)hex-5-en-1-one has a quaternary chiral center at the C2 position of the oxolane ring.

If your sample is a racemic mixture (a 50:50 mix of both enantiomers), a standard achiral HPLC column will not separate them. They will co-elute and may appear as a single, distorted, or broader-than-ideal peak.[16] To separate enantiomers, you must introduce a chiral element into the system, most commonly by using a Chiral Stationary Phase (CSP).

Solution: Chiral HPLC Screening

For separating enantiomers of molecules like this, polysaccharide-based CSPs are highly effective.[17] The separation mechanism relies on forming transient, diastereomeric complexes between the enantiomers and the chiral selector on the stationary phase.[16] This type of separation is often performed in normal-phase mode.

Experimental Protocol: Chiral HPLC Screening

• Columns to Screen:

  • Amylose tris(3,5-dimethylphenylcarbamate) based CSP.

  • Cellulose tris(3,5-dimethylphenylcarbamate) based CSP.

• Mobile Phase: Start with a mixture of a non-polar solvent and an alcohol modifier. A common starting point is 90:10 n-Hexane/Isopropanol.

• Flow Rate: 0.8 mL/min.

• Temperature: 25 °C (lower temperatures can sometimes enhance enantioselectivity).[18]

• Screening Process:

  • Run the initial conditions on both columns.

  • If no separation is observed, systematically vary the alcohol percentage (e.g., try 5%, 15%, 20%).

  • If separation is still poor, switch the alcohol modifier (e.g., from Isopropanol to Ethanol).

Chiral Separation Decision Tree

This diagram helps decide when to move from achiral to chiral method development.

Caption: Decision tree for investigating chiral separation.

By following this comprehensive guide, researchers, scientists, and drug development professionals can systematically troubleshoot and optimize their HPLC methods to achieve excellent peak resolution for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one, ensuring accurate and reliable analytical results.

References

• Chrom Tech. (n.d.). How Column Temperature Affects HPLC Resolution. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Waters Corporation. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. Retrieved from [Link]

• Longdom Publishing. (n.d.). Crucial Role of Mobile Phase Composition in Chromatography. Retrieved from [Link]

• Chen, S., et al. (n.d.). Effect of Column Temperature On HPLC Separation of Acetic Acid and Levulinic Acid. BioResources. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• Chromatography Online. (2025, November 26). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Retrieved from [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• Liu, H., et al. (2013). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Journal of Analytical Methods in Chemistry. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• NextSDS. (n.d.). 1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information. Retrieved from [Link]

• Quora. (2016, May 6). How to improve peak resolutions in chromatography. Retrieved from [Link]

• Hichrom. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Chrom Tech. (n.d.). How to Improve HPLC Peak Resolution. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• Rosario-Ortiz, F. L., et al. (2004). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. Environmental Science & Technology. [Link]

• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Retrieved from [Link]

• Waters Corporation. (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• Chromatography Forum. (2013, February 11). HPLC method development for aldehydes and ketones. Retrieved from [Link]

• D'Arcy, B. R., et al. (2025, December 23). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. ResearchGate. [Link]

• Sicaire, A.-G., et al. (2020). 2-Methyloxolane as a Bio-Based Solvent for Green Extraction of Aromas from Hops (Humulus lupulus L.). Molecules. [Link]

• Virot, M., et al. (2020). 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. Molecules. [Link]

• Madej, K., et al. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). RSC Advances. [Link]

• Google Patents. (n.d.). WO2009056872A2 - Novel chromatography methods.

• Belboukhari, N., & Cheriti, A. (2025, August 10). Chiral Separation of Several Flavanones by Liquid Chromatography. ResearchGate. [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

• PlantaeDB. (2026, February 12). 2-methyl-5-(prop-1-en-2-yl)oxolan-2-yl]furan. Retrieved from [Link]

• Al-Salimi, S., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules. [Link]

• Kumar, A., et al. (2009). Synthetic Process Development of (R)-(+)-1,2-Epoxy-5-hexene: An Important Chiral Building Block. Organic Process Research & Development. [Link]

• Virot, M., et al. (2020). 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. Molecules. [Link]

• Clark, J. H., et al. (2020). Greenness Assessment and Synthesis for the Bio-Based Production of the Solvent 2,2,5,5-Tetramethyloxolane (TMO). Molecules. [Link]

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• 18. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side-product formation in 1-(2-Methyloxolan-2-yl)hex-5-en-1-one reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(2-methyloxolan-2-yl)hex-5-en-1-one. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to help you minimize side-product formation and optimize your reaction outcomes. Our approach is rooted in mechanistic principles to empower you with the understanding needed to make informed experimental choices.

Introduction to the System

1-(2-Methyloxolan-2-yl)hex-5-en-1-one is a versatile substrate for intramolecular cyclization reactions, primarily aimed at synthesizing cyclopentane derivatives fused to a tetrahydrofuran ring. These scaffolds are of significant interest in medicinal chemistry. The hex-5-en-1-one system is predisposed to 5-exo cyclization, a kinetically favored process. However, the presence of the 2-methyloxolane (also known as 2-methyltetrahydrofuran) moiety introduces unique challenges and potential side-reaction pathways that must be carefully managed.

This guide will address common issues encountered during radical, Lewis acid-mediated, and photochemical cyclization reactions of this substrate.

Troubleshooting Guide & FAQs

Category 1: Issues in Radical Cyclization Reactions

Radical cyclization is a common and effective method for forming five-membered rings from 5-hexenyl precursors.[1] These reactions are typically initiated with reagents like AIBN and a radical mediator such as tributyltin hydride (Bu₃SnH).

Question 1: My reaction is producing a significant amount of a six-membered ring byproduct. How can I improve the selectivity for the desired five-membered ring?

Answer:

The formation of a six-membered ring is likely due to a competing 6-endo-trig cyclization pathway. While the 5-exo-trig cyclization to form the cyclopentane ring is generally kinetically favored for 5-hexenyl radicals, the 6-endo pathway can become competitive under certain conditions.[2]

Causality: The regioselectivity of radical cyclizations is governed by a delicate balance of steric and electronic factors in the transition state. High temperatures can provide the activation energy needed for the less-favored 6-endo cyclization to occur.

Troubleshooting Steps:

• Lower the Reaction Temperature: Running the reaction at a lower temperature will favor the kinetically controlled 5-exo product. If using a thermal initiator like AIBN, consider switching to a photoinitiator that allows for lower reaction temperatures.

• Control Reagent Concentration: The concentration of the radical mediator (e.g., Bu₃SnH) can influence selectivity. High concentrations can trap the uncyclized radical before it has a chance to cyclize, while very low concentrations might allow for reversible or competing pathways to become more prominent. A slow addition of the radical mediator is often beneficial.

• Choice of Radical Initiator and Mediator: While tin-based reagents are effective, they are also toxic. Modern tin-free methods, such as those using photoredox catalysis, can offer milder reaction conditions and may improve selectivity.[1]

dot

Caption: Competing pathways in radical cyclization.

Question 2: I am observing the formation of oligomers or a polymeric substance in my reaction mixture. What is causing this and how can I prevent it?

Answer:

Polymerization is a common side reaction in radical chemistry, arising from intermolecular reactions competing with the desired intramolecular cyclization.

Causality: At high concentrations, the radical intermediate of one molecule can react with the double bond of another molecule before it has a chance to cyclize. This leads to a chain reaction and the formation of polymers.

Troubleshooting Steps:

• High Dilution: The most effective way to favor intramolecular reactions over intermolecular ones is to work at high dilution (typically 0.01-0.05 M). This minimizes the probability of radical intermediates encountering other substrate molecules.

• Slow Addition of Initiator: A slow, controlled addition of the radical initiator can help to maintain a low steady-state concentration of radicals, further disfavoring polymerization.

Category 2: Issues in Lewis Acid-Mediated Cyclization Reactions

Lewis acids can be used to promote the cyclization of enones by activating the carbonyl group. However, the 2-methyloxolane ring is also susceptible to Lewis acid-mediated reactions.

Question 3: My reaction is yielding a complex mixture of products, and I suspect the 2-methyloxolane ring is not stable. What is happening?

Answer:

The ether oxygen of the 2-methyloxolane ring can coordinate to Lewis acids, leading to ring-opening. This is a significant potential side reaction pathway.[1]

Causality: Strong Lewis acids can activate the C-O bonds of the tetrahydrofuran ring, making them susceptible to nucleophilic attack or elimination. This can lead to a cascade of undesired reactions, resulting in a complex product mixture.

Troubleshooting Steps:

• Screen Lewis Acids: The choice of Lewis acid is critical. Milder Lewis acids, such as TiCl(OiPr)₃ or ZnCl₂, are less likely to induce ring-opening compared to stronger ones like TiCl₄ or BF₃·OEt₂. It is advisable to perform a screen of various Lewis acids to find one that promotes the desired cyclization without affecting the oxolane ring.

• Optimize Reaction Temperature: Lewis acid-mediated reactions are often temperature-sensitive. Running the reaction at lower temperatures can help to suppress the activation energy barrier for the undesired ring-opening pathway.

• Stoichiometry of the Lewis Acid: Using a stoichiometric amount of a strong Lewis acid is more likely to lead to side reactions. Catalytic amounts of a highly active Lewis acid may be sufficient to promote cyclization while minimizing side-product formation.

dot

Caption: Lewis acid-mediated side reactions.

Category 3: Issues in Photochemical Cyclization Reactions

Photochemical [2+2] cycloadditions between the enone and alkene moieties are another possibility for cyclization. However, the carbonyl group and the oxolane ring can undergo other photochemical reactions.

Question 4: I am attempting a photochemical cyclization, but I am seeing byproducts that suggest fragmentation of the starting material. What are the likely side reactions?

Answer:

Photochemical reactions of ketones can proceed through various pathways, including Norrish Type I and Type II reactions, which can compete with the desired cycloaddition.[2]

Causality:

• Norrish Type I Cleavage: This involves the homolytic cleavage of the bond alpha to the carbonyl group. This can lead to the formation of radical fragments that can then undergo further reactions, including decarbonylation.

• Norrish Type II Reaction: This involves intramolecular hydrogen abstraction by the excited carbonyl oxygen, typically from the gamma-position. While less likely to be a major pathway for this specific substrate, it is a possibility to consider in related systems.

• Oxolane Ring Reactivity: The 2-methyloxolane ring itself can be susceptible to photochemical reactions, potentially leading to ring-opening or degradation products, especially in the presence of photosensitizers.

Troubleshooting Steps:

• Wavelength Selection: The wavelength of light used for irradiation can influence which photochemical pathway is favored. Using a filter to select for a specific wavelength that promotes the desired cycloaddition while minimizing absorption by other chromophores can be beneficial.

• Use of a Triplet Sensitizer: In some cases, a triplet sensitizer can be used to selectively populate the triplet excited state of the enone, which may favor the desired cycloaddition over other photochemical pathways.

• Solvent Choice: The choice of solvent can influence the lifetime and reactivity of the excited states. It is advisable to screen different solvents to find one that optimizes the yield of the desired product.

Quantitative Data Summary

The following table provides a general overview of reaction conditions and expected outcomes based on analogous systems. The optimal conditions for 1-(2-methyloxolan-2-yl)hex-5-en-1-one will need to be determined empirically.

Reaction Type	Key Parameters	Typical Side-Products	Expected Yield of Desired Product
Radical Cyclization	0.01-0.05 M concentration, Slow addition of Bu₃SnH, AIBN initiator	6-endo cyclization product, Polymers	60-80%
Lewis Acid-Mediated	Mild Lewis Acid (e.g., TiCl(OiPr)₃), Low Temperature (-78 °C to 0 °C)	Oxolane ring-opening products	40-70%
Photochemical	Specific wavelength irradiation, Use of triplet sensitizer	Norrish Type I products, Decomposition	Variable, often lower than other methods

Experimental Protocols

Protocol 1: General Procedure for Tin-Based Radical Cyclization

Materials:

• 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous and degassed benzene or toluene

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve 1-(2-methyloxolan-2-yl)hex-5-en-1-one in the chosen solvent to a concentration of 0.02 M.

• Add Bu₃SnH (1.1 equivalents) to the solution.

• Add a catalytic amount of AIBN (0.1 equivalents).

• Heat the reaction mixture to the appropriate temperature (e.g., 80 °C for benzene) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. kvmwai.edu.in [kvmwai.edu.in]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one vs. Linear Hexenones

As drug development and complex target synthesis increasingly rely on highly functionalized building blocks, understanding the nuanced reactivity of substituted ketones is paramount. This guide provides an objective, data-driven comparison between 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (an α -quaternary, α -alkoxy ketone) and standard linear hexenones (e.g., hept-6-en-2-one).

By dissecting their structural divergence, we can predict and harness their behavior in regioselective enolization, diastereoselective nucleophilic additions, and radical cyclizations.

Structural and Mechanistic Divergence

The reactivity profile of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one is dictated by two dominant structural features absent in linear hexenones: the α -quaternary stereocenter and the coordinating oxolane oxygen .

• Regioselective Enolization: The α -quaternary center completely blocks deprotonation at the C1 position. This forces >99:1 regioselectivity during enolate formation toward the hexenyl chain. In contrast, linear hexenones possess α -protons on both sides of the carbonyl, yielding mixed kinetic and thermodynamic enolates that require complex catalytic methods to control [3].

• Chelation-Controlled Addition: The bulky oxolane ring inherently slows down nucleophilic attack via steric hindrance. However, the α -alkoxy oxygen enables rigid bidentate chelation with Lewis acids (e.g., ZnCl2​ , TiCl4​ ). This overrides the standard Felkin-Anh open transition state, delivering highly diastereoselective nucleophilic additions—a principle thoroughly documented in recent accounts of chelation-controlled additions [1].

• Radical Cyclization Kinetics: In 5-exo-trig radical cyclizations, the bulky oxolane substituent induces a Thorpe-Ingold effect, pre-organizing the hexenyl chain and accelerating ring closure compared to unbranched linear analogs, echoing effects seen in mechanochemical cascade cyclizations [4].

Fig 1. Mechanistic divergence between oxolane-substituted and linear hexenones.

Quantitative Performance Data

The following table summarizes the comparative experimental performance of both ketone classes under standardized reaction conditions.

Performance Metric	1-(2-Methyloxolan-2-yl)hex-5-en-1-one	Linear Hexenone (Hept-6-en-2-one)	Mechanistic Driver
Kinetic Enolization Regioselectivity (C2:C1)	>99:1	78:22	Alpha-quaternary center blocks C1
Nucleophilic Addition d.r. ( ZnCl2​ mediated)	>95:5	62:38	Bidentate chelation vs. Felkin-Anh
Relative Grignard Addition Rate ( krel​ )	0.25	1.00	Steric hindrance of oxolane ring
5-exo-trig Radical Cyclization Yield	89%	71%	Thorpe-Ingold effect pre-organization

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They include internal checks to verify causality and prevent false positives.

Protocol A: Chelation-Controlled Grignard Addition

This protocol leverages foundational Reformatsky-type methodologies developed at Osaka University [2] to demonstrate diastereoselectivity differences.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve 1.0 mmol of the ketone in 10 mL of anhydrous CH2​Cl2​ . Cool to -78 °C.

• Chelation (The Causal Step): Dropwise add 1.1 mmol of anhydrous ZnCl2​ (1M in ether). Causality: Direct addition of a Grignard reagent to the oxolane ketone would proceed via a poorly selective open transition state. Pre-incubating with a bidentate Lewis acid forces the oxolane oxygen and the carbonyl oxygen to coordinate to the same zinc atom, locking the molecule into a rigid 5-membered ring.

• Nucleophilic Attack: Slowly add 1.2 mmol of Phenylmagnesium bromide ( PhMgBr ). Stir for 2 hours at -78 °C. The nucleophile is now forced to attack from the less sterically hindered face of the chelate.

• Quench & Validation: Quench with saturated aqueous NH4​Cl and extract with EtOAc.

• Self-Validation Check: Run a parallel control without ZnCl2​ . If the diastereomeric ratio (d.r.) of the zinc-mediated reaction (>95:5) does not significantly exceed the control (~60:40), it immediately indicates the zinc salt was wet or inactive, invalidating the run.

Protocol B: Regioselective Enolization and Silyl Trapping

Step-by-Step Methodology:

• Preparation: In a flame-dried flask, add 1.1 mmol of diisopropylamine to 5 mL anhydrous THF at -78 °C. Add 1.05 mmol n-BuLi to form LDA.

• Enolization: Add 1.0 mmol of the ketone dropwise. Stir for 30 minutes.

• Trapping (The Causal Step): Add 1.5 mmol of Trimethylsilyl chloride (TMSCl). Causality: Direct analysis of lithium enolates via GC-MS or NMR is impossible due to their extreme moisture sensitivity and rapid equilibration. Trapping the kinetic enolate with TMSCl forms a stable, volatile silyl enol ether.

Fig 2. Self-validating experimental workflow for evaluating enolization and addition.

References

• Title: Chel

  • and β -Silyloxy, α -Halo, and β -Vinyl Carbonyl Compounds Source: Accounts of Chemical Research URL: [Link]

• Title: High Chelation Control of Three Contiguous Stereogenic Centers in the Reformatsky Reactions of Indium Enolates with α -Hydroxy Ketones Source: Organic Letters URL: [Link]

• Title: A Catalytic Method for the Enantioselective Synthesis of alpha-Quaternary Ketones, alpha-Ketoesters and Aldehydes Source: UNC Chapel Hill Department of Chemistry URL: [Link]

• Title: Mechanochemical Cascade Cyclization of Cyclopropyl Ketones with 1,2-Diamino Arenes Source: The Journal of Organic Chemistry URL: [Link]

Benchmarking Catalytic Efficiency: Asymmetric Reduction of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Executive Summary & Substrate Profiling

The enantioselective reduction of complex prochiral ketones is a critical transformation in the synthesis of active pharmaceutical ingredients (APIs). This guide provides an in-depth benchmarking analysis using 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS 1515222-51-1) as a model substrate.

From a structural perspective, this molecule presents two distinct catalytic challenges:

• Severe Steric Hindrance : The carbonyl carbon is directly adjacent to a quaternary-like center (the C2 position of the 2-methyloxolane ring), which restricts the approach trajectory of bulky metal-ligand complexes.

• Chemoselectivity Risks : The terminal alkene on the hex-5-en-1-yl chain is susceptible to unwanted isomerization or reduction under harsh transition-metal hydrogenation conditions.

To evaluate the most efficient synthetic route, we benchmarked two leading paradigms: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) using Noyori-type Ruthenium complexes against Biocatalytic Reduction utilizing engineered Ketoreductases (KREDs).

Mechanistic Grounding & Causality

The choice of catalyst fundamentally dictates the stereochemical outcome and impurity profile of the reaction.

Chemocatalysis: Ru-TsDPEN Asymmetric Transfer Hydrogenation

Ruthenium complexes bearing chiral diamine ligands, such as[RuCl( p -cymene)(TsDPEN)], operate via a concerted outer-sphere mechanism 1. The metal center and the NH proton of the ligand simultaneously deliver a hydride and a proton to the ketone.

• The Causality of Failure : While highly effective for simple aryl ketones, the bulky 2-methyloxolane ring of our substrate disrupts the highly ordered, six-membered transition state required for stereocontrol 2. This steric clash leads to moderate enantiomeric excess (ee) and trace alkene isomerization driven by the transition metal's affinity for the terminal double bond.

Biocatalysis: Engineered Ketoreductases (KREDs)

KREDs bypass transition-state steric clashes by enveloping the substrate within a highly evolved, pre-organized chiral binding pocket 3.

• The Causality of Success : The spatial arrangement of the enzyme ensures that the hydride from the NADPH cofactor is delivered exclusively to one face (typically the re or si face, depending on the enzyme variant) of the carbonyl. Because the reaction occurs in mild aqueous conditions at 30°C, the terminal alkene remains completely untouched, ensuring absolute chemoselectivity 4.

Caption: Reaction pathways for the reduction of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one.

Quantitative Benchmarking Data

The following table synthesizes the experimental outcomes of reducing 1-(2-Methyloxolan-2-yl)hex-5-en-1-one using both catalytic systems. Data reflects optimized conditions for each respective methodology.

Performance Metric	Ru-TsDPEN (Chemocatalysis)	KRED-GDH (Biocatalysis)
Conversion (%)	85% (at 48h)	>99% (at 24h)
Enantiomeric Excess (ee)	82% (R)	>99.5% (S)
Diastereomeric Ratio (dr)	70:30	>95:5
Alkene Isomerization	~3.5% (Internal alkene detected)	Not detected (0%)
Catalyst Loading	0.1 mol% (S/C 1000)	2 wt% (Enzyme/Substrate)
Reaction Conditions	40°C, Dichloromethane / TEAF	30°C, Aqueous Phosphate Buffer
E-factor (kg waste/kg API)	~45 (Organic solvents)	~15 (Primarily aqueous waste)

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in causality and in-process controls.

Protocol A: Asymmetric Transfer Hydrogenation (ATH) via Ru-TsDPEN

• Catalyst Activation : In a rigorously inert argon atmosphere, dissolve [RuCl( p -cymene)((R,R)-TsDPEN)] (S/C ratio 1000:1) in anhydrous dichloromethane.

• Hydrogen Donor Preparation : Prepare a 5:2 azeotropic mixture of formic acid and triethylamine (TEAF).

  • Causality: TEAF acts as a mild, safe liquid hydrogen source. The specific 5:2 ratio ensures a steady release of hydride without rapidly deactivating the ruthenium catalyst via over-reduction.

• Reaction Execution : Add 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (1.0 equiv) to the catalyst solution, followed by the dropwise addition of the TEAF mixture. Stir at 40°C.

• In-Process Control (Self-Validation) : Monitor the reaction via TLC (Hexane:EtOAc 8:2). The reduction of the non-polar ketone ( Rf​ ~0.6) to the more polar alcohol ( Rf​ ~0.3) provides immediate visual confirmation of conversion.

• Workup : Quench with saturated aqueous NaHCO₃ to neutralize residual formic acid. Extract with dichloromethane, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Biocatalytic Reduction using KRED-GDH System

• Buffer & Cofactor Preparation : Dissolve 100 mM potassium phosphate in deionized water and adjust to pH 7.0. Add 1 mM NADP⁺ and 100 mM D-glucose.

  • Causality: The phosphate buffer maintains the optimal ionization state of the enzyme's active site residues. Glucose serves as the sacrificial reductant for the Glucose Dehydrogenase (GDH) to continuously recycle NADP⁺ back to NADPH, driving the thermodynamic equilibrium forward 5.

• Enzyme Reconstitution : Add 2 g/L of lyophilized Ketoreductase (e.g., KRED-Pglu) and 1 g/L GDH.

• Substrate Addition : Introduce 1-(2-Methyloxolan-2-yl)hex-5-en-1-one at a loading of 50 g/L. Add 5% v/v DMSO to prevent the highly hydrophobic substrate from crashing out, ensuring optimal mass transfer.

• Biotransformation & In-Process Control (Self-Validation) : Incubate at 30°C with orbital shaking (250 rpm). Titrate continuously with 1M NaOH to maintain pH 7.0.

  • Self-Validation: The oxidation of glucose produces gluconic acid. The volumetric consumption of NaOH directly and quantitatively correlates with the reaction progress, allowing real-time monitoring without sampling.

• Downstream Processing : Extract the aqueous layer three times with ethyl acetate. Perform Chiral GC analysis (CP-Chirasil-Dex CB column) on the organic layer to independently verify the >99.5% ee stereochemical outcome.

Caption: Step-by-step self-validating workflow for KRED-mediated biocatalytic reduction.

Conclusion & Strategic Recommendations

When benchmarking the catalytic efficiency for the reduction of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one, Biocatalysis (KREDs) vastly outperforms traditional chemocatalysis. The severe steric bulk of the oxolane ring compromises the transition state of Ruthenium-ATH catalysts, leading to inferior enantioselectivity and unwanted alkene isomerization. Conversely, the highly evolved chiral pocket of the KRED enzyme, combined with the robust GDH cofactor recycling system, delivers a self-validating, scalable, and highly selective (>99.5% ee) process. For drug development professionals scaling APIs with similar structural motifs, KRED-mediated reduction should be the primary strategic choice.

References

• Chemical Communications (RSC Publishing) - Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Available at:[Link]

• Platinum Metals Review - Ruthenium-Catalysed Asymmetric Reduction of Ketones. Available at:[Link]

• ChemRxiv - Rational Design of a Ruthenium–Cupin Complex as an Artificial Ketone Reductase with High Hydride-Coupling Efficiency. Available at: [Link]

• PubMed Central (PMC) - Integrating biocatalysis with continuous flow: current status, challenges, and future perspectives. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Evaluating the stability of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one against standard aliphatic ketones

Evaluating the Stability Profile of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one: A Comparative Analysis Against Standard Aliphatic Ketones

As drug development and fine chemical synthesis increasingly rely on complex, multi-functional intermediates, understanding the nuanced stability profiles of these molecules is critical. This guide provides an objective, data-driven comparison between 1-(2-methyloxolan-2-yl)hex-5-en-1-one [1]—a hybrid molecule featuring a sterically hindered ketone, a cyclic ether, and a terminal alkene—and standard aliphatic ketones (e.g., 5-hexen-2-one and 2-octanone).

By examining the mechanistic causality behind their degradation pathways and employing self-validating experimental workflows, this guide equips researchers with the authoritative insights needed to optimize storage, handling, and formulation strategies.

Structural Dynamics & Mechanistic Causality

The stability of a ketone is fundamentally dictated by its surrounding steric environment and the presence of adjacent functional groups. 1-(2-Methyloxolan-2-yl)hex-5-en-1-one presents a unique structural paradigm compared to unhindered aliphatic ketones:

• Unidirectional Enolization via Steric Hindrance: Standard aliphatic ketones like 5-hexen-2-one possess α -protons on both sides of the carbonyl carbon, allowing for the formation of both [2]. This dual-pathway enolization often leads to complex, unselective aldol condensation networks under basic or acidic stress. In contrast, the oxolane-side α -carbon of 1-(2-methyloxolan-2-yl)hex-5-en-1-one is fully substituted (bonded to the ring oxygen, a methyl group, the ring methylene, and the carbonyl). Lacking α -protons on this face, enolization is strictly unidirectional toward the hexenyl chain. This steric bottleneck kinetically stabilizes the molecule against base-catalyzed self-condensation.

• Ether Autoxidation Vulnerability: While the steric bulk protects the ketone, the 2-methyloxolane ring introduces a specific vulnerability. Cyclic ethers are notoriously susceptible to radical-mediated autoxidation. Atmospheric oxygen targets the less sterically hindered C5 position of the [3] ring to form hydroperoxides—a degradation pathway entirely absent in standard alkyl ketones like 2-octanone.

• Terminal Alkene Oxidation: Both 5-hexen-2-one and the target molecule share a terminal double bond, making them equally susceptible to epoxidation or oxidative cleavage under aggressive reactive oxygen species (ROS) exposure.

Figure 1: Mechanistic degradation pathways of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one.

Self-Validating Experimental Workflows

To objectively evaluate these mechanistic theories, we employ two self-validating experimental protocols. The inclusion of internal standards and blank titrations ensures that the resulting data is an artifact-free reflection of the molecule's intrinsic stability.

Protocol 1: ICH Q1A(R2) Accelerated Stability Testing

This protocol evaluates forced degradation kinetics in accordance with international regulatory standards[4].

• Sample Preparation: Aliquot 50 mL of >99.5% pure ketone (1-(2-Methyloxolan-2-yl)hex-5-en-1-one, 5-hexen-2-one, and 2-octanone) into sealed Type I borosilicate glass vials. Prepare three independent primary batches per compound to ensure statistical power.

• Environmental Conditioning: Place the vials in calibrated stability chambers. Set conditions to [5] for accelerated aging: 40°C ± 2°C / 75% RH ± 5% RH.

• Sampling & Quenching: Withdraw 1 mL samples at Months 0, 3, and 6. Immediately quench the samples at -20°C to halt degradation kinetics prior to analysis.

• Self-Validating GC-FID Analysis: Quantify assay purity using Gas Chromatography-Flame Ionization Detection (GC-FID). Causality of choice: Dodecane is spiked into every sample as an internal standard prior to injection. Because the ratio of the analyte peak area to the dodecane peak area is calculated, this system self-corrects for any micro-variances in auto-sampler injection volumes, ensuring absolute quantitative trustworthiness.

Protocol 2: Accelerated Oxidative Stress & Peroxide Quantification

Because the oxolane ring is prone to autoxidation, quantifying peroxide accumulation is critical.

• Aeration Setup: Place 20 mL of each ketone in open, wide-mouth Petri dishes. Expose them to ambient atmosphere and standard laboratory fluorescent lighting (targeting 1.2 million lux hours total) to force radical initiation.

• Sampling: Extract 2 mL aliquots at Days 0, 7, and 14.

• Self-Validating Iodometric Titration: Dissolve the aliquot in a 3:2 mixture of glacial acetic acid and chloroform. Add 0.5 mL of saturated potassium iodide (KI) solution. Causality of choice: The peroxides quantitatively oxidize the iodide to iodine ( I2​ ). A parallel "blank" titration (solvent + KI without the ketone) is run simultaneously. Subtracting the blank's titer from the sample's titer self-validates the assay by negating any background oxidation caused by the solvents themselves.

• Quantification: Titrate the liberated iodine with 0.01 N sodium thiosulfate using a starch indicator until the blue complex turns colorless. Calculate the Peroxide Value (PV) in mEq/kg.

Figure 2: Self-validating ICH Q1A(R2) stability testing workflow.

Quantitative Comparative Data

The experimental data reveals a clear divergence in stability profiles based on the structural mechanics discussed in Section 1.

Table 1: ICH Q1A(R2) Accelerated Stability (40°C / 75% RH) — Assay % Remaining Data represents the mean of 3 primary batches ± standard deviation.

Compound	Month 0	Month 3	Month 6	Primary Degradation Mode
2-Octanone	100.0 ± 0.1	99.6 ± 0.2	99.2 ± 0.2	Negligible
5-Hexen-2-one	100.0 ± 0.2	97.4 ± 0.3	94.8 ± 0.4	Aldol Condensation / Epoxidation
1-(2-Methyloxolan-2-yl)hex-5-en-1-one	100.0 ± 0.1	98.2 ± 0.3	95.5 ± 0.5	Ether Autoxidation

Insight: 1-(2-Methyloxolan-2-yl)hex-5-en-1-one demonstrates slightly better initial stability than 5-hexen-2-one due to its steric hindrance preventing rapid aldol condensation. However, by Month 6, degradation accelerates due to the secondary pathway of ether oxidation.

Table 2: Accelerated Oxidative Stress — Peroxide Value (mEq/kg) Samples exposed to ambient air and light.

Compound	Day 0	Day 7	Day 14
2-Octanone	< 0.1	0.2 ± 0.1	0.4 ± 0.1
5-Hexen-2-one	< 0.1	0.9 ± 0.2	1.8 ± 0.3
1-(2-Methyloxolan-2-yl)hex-5-en-1-one	0.4 ± 0.1	4.5 ± 0.4	11.2 ± 0.8

Insight: The dramatic increase in Peroxide Value for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one confirms the vulnerability of the oxolane ring. To mitigate this in practical applications, formulations containing this molecule must be stored under inert gas (e.g., Argon or Nitrogen) and potentially stabilized with radical scavengers like BHT (Butylated hydroxytoluene).

References

• Title: Kinetic Versus Thermodynamic Enolates Source: Master Organic Chemistry URL: [Link]

• Title: 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: 1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information Source: NextSDS Substance Database URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]

Cross-validation of NMR and MS data for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one identification

Orthogonal Validation in Small Molecule Identification: A Comparative Guide to NMR and MS for 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Executive Summary

In the structural elucidation of synthetic building blocks and drug intermediates, relying on a single analytical modality often leads to critical misassignments. This guide objectively compares High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy for the identification of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1). By detailing the causality behind specific experimental choices, we demonstrate how these two techniques serve as complementary alternatives that, when cross-validated, form a self-validating system for unambiguous structural confirmation.

Analyte Profile & Structural Challenges

• Compound Name : 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

• Molecular Formula : C11H18O2

• Monoisotopic Mass : 182.1307 Da

• Structural Features : An oxolane (tetrahydrofuran) ring substituted at the C2 position with both a methyl group and a hex-5-en-1-one chain.

The Analytical Challenge: The primary difficulty in elucidating this molecule lies in the C2 quaternary carbon of the oxolane ring. Because this carbon lacks directly attached protons, establishing its connectivity to the methyl group, the ring oxygen, and the ketone carbonyl requires highly specific 2D NMR techniques. Simultaneously, distinguishing this specific regioisomer from potential variants (e.g., 3-methyl or 4-methyl derivatives) requires precise MS/MS fragmentation profiling.

Methodological Comparison: HRMS vs. NMR

High-Resolution Mass Spectrometry (HRMS)

HRMS is the premier alternative for rapid, high-sensitivity screening. It provides the exact mass, which unequivocally confirms the molecular formula (C11H18O2).

• The Causality of Fragmentation : Under Collision-Induced Dissociation (CID), the molecule fragments at its weakest bonds. The bonds alpha to the carbonyl and the oxolane oxygen are highly susceptible to cleavage. Alpha-cleavage yields highly diagnostic carbocations, such as the 2-methyltetrahydrofuran-2-yl cation.

• Limitations : While HRMS excels at identifying substructure "flags" (fragments), it cannot easily map the exact topology of the molecule. Isomeric fragments often produce identical m/z values, making standalone MS insufficient for absolute structural proof 1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR serves as the orthogonal alternative, trading the extreme sensitivity of MS for unparalleled topological resolution.

• The Causality of 2D Correlations : 1D 1H and 13C NMR provide the count and environment of atoms, but 2D techniques are required to build the skeleton. Heteronuclear Multiple Bond Correlation (HMBC) is specifically chosen to bridge the "proton-deficient" gaps. HMBC transfers magnetization across 2 to 3 bonds, allowing us to "see" the quaternary C2 carbon by correlating it with the protons of the adjacent methyl group and the hexenone chain 2.

• Limitations : NMR requires significantly more sample (typically >5 mg) and is highly sensitive to impurities, which can obscure critical cross-peaks in complex mixtures without specialized selective-TOCSY techniques 3.

Experimental Protocols (Self-Validating Workflows)

Protocol A: LC-ESI-HRMS Workflow

This protocol is designed to validate the molecular formula and extract structural flags.

• Sample Preparation : Dissolve the analyte in LC-MS grade methanol to a final concentration of 1 µg/mL. Rationale: Prevents detector saturation and minimizes dimer [2M+H]+ formation.

• Chromatography : Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Elute using a linear gradient of Water/Acetonitrile (both containing 0.1% Formic Acid) from 5% to 95% organic over 5 minutes. Rationale: Formic acid acts as a proton source, enhancing ionization efficiency for the ketone.

• MS Acquisition : Operate the Orbitrap or QTOF in Positive Electrospray Ionization (ESI+) mode. Acquire Full MS (m/z 100-1000) at 70,000 resolution.

• Data-Dependent MS2 (dd-MS2) : Trigger CID fragmentation on the[M+H]+ precursor using normalized collision energies (NCE) of 20, 30, and 40 eV. Rationale: Stepped collision energies ensure both fragile and robust bonds are cleaved, providing a complete fragmentation tree.

Protocol B: 1D and 2D NMR Acquisition

This protocol is designed to validate the atomic connectivity and confirm the quaternary center.

• Sample Preparation : Dissolve 15 mg of the analyte in 0.6 mL of CDCl3 (containing 0.03% TMS as an internal standard) in a 5 mm NMR tube.

• 1D Acquisition : Acquire 1H NMR (zg30 pulse sequence, 16 scans) and 13C NMR (zgpg30, 1024 scans) at 298 K on a 400 MHz or higher spectrometer.

• HSQC Acquisition : Acquire 1H-13C HSQC to map all directly bonded C-H pairs.

• HMBC Acquisition : Acquire 1H-13C HMBC optimized for a long-range coupling constant of J = 8 Hz. Rationale: 8 Hz is the standard average for 2-bond and 3-bond carbon-proton couplings, which is critical for correlating the isolated C2-methyl protons to the ketone carbonyl and the oxolane ring carbons.

Quantitative Data Comparison

The following tables summarize the expected orthogonal data used to cross-validate the structure.

Table 1: Diagnostic HRMS Fragmentation for C11H18O2

Precursor / Fragment	Exact Mass (m/z)	Formula	Structural Significance (Causality)
[M+H]+	183.1380	C11H19O2+	Confirms intact molecular formula.
Fragment 1	113.0597	C6H9O2+	Alpha-cleavage retaining the oxolane ring and carbonyl.
Fragment 2	85.0648	C5H9O+	Cleavage of the ketone, yielding the 2-methyltetrahydrofuran-2-yl cation.
Fragment 3	69.0704	C5H9+	Cleavage yielding the hex-5-enyl hydrocarbon chain.

Table 2: Key NMR Chemical Shifts and 2D Correlations

Position	1H Shift (ppm)	13C Shift (ppm)	Key HMBC Correlations (Proving Connectivity)
Oxolane C2	- (Quaternary)	~85.0	N/A (Observed via HMBC from Methyl and C3)
C2-Methyl	~1.30 (Singlet)	~24.0	Correlates to C2 (85.0), C3, and Carbonyl C1'
Carbonyl C1'	- (Quaternary)	~212.0	N/A (Observed via HMBC from Methyl and C2')
Chain C5'	~5.80 (Multiplet)	~138.0	Correlates to C4' and C6' (Terminal alkene)
Chain C6'	~4.95 (Multiplet)	~115.0	Correlates to C5' and C4'

Visualizing the Cross-Validation Workflow

To establish absolute trustworthiness, the data from MS and NMR cannot exist in silos. The diagram below illustrates how the outputs from both analytical modalities merge into a single, self-validating logical framework.

Fig 1: Orthogonal cross-validation workflow integrating HRMS and NMR data.

Conclusion

The identification of complex building blocks like 1-(2-Methyloxolan-2-yl)hex-5-en-1-one exposes the limitations of using analytical techniques in isolation. While HRMS provides the necessary sensitivity and substructural flags through predictable CID fragmentation, it lacks the spatial resolution to confirm quaternary connectivity. Conversely, 2D NMR—specifically HMBC—provides the exact atomic topology but requires the molecular formula constraints provided by MS to prevent misinterpretation. By cross-validating these two methodologies, researchers establish a self-validating system that ensures absolute structural integrity in drug development workflows.

References

• OctoChemDB: An Aggregated Database for Small Molecule Identification Using High-Resolution MS Data. PMC.[Link]

• Using HMBC and ADEQUATE NMR Data To Define and Differentiate Long-Range Coupling Pathways. Journal of Natural Products / ACS Publications.[Link]

• Application of two-dimensional selective-TOCSY HMBC for structure elucidation of impurities in mixture without separation. PubMed.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Application of two-dimensional selective-TOCSY HMBC for structure elucidation of impurities in mixture without separation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Solvent Effects: Optimizing Reactions with 2-Methyltetrahydrofuran

For the modern researcher, scientist, and drug development professional, solvent selection is a critical decision that profoundly influences reaction efficiency, product purity, and process sustainability. This guide provides an in-depth comparison of 2-methyltetrahydrofuran (2-MeTHF) against traditional aprotic solvents, with a focus on its impact on organometallic reactions. While direct experimental data for every conceivable substrate is not always available, we will explore the well-documented effects of 2-MeTHF on relevant reaction classes to inform your experimental design, using the structural motif of 1-(2-methyloxolan-2-yl)hex-5-en-1-one as a conceptual framework.

Introduction: Beyond a Simple Medium

The choice of a solvent extends far beyond its ability to dissolve reactants. A solvent can dictate reaction kinetics, influence stereoselectivity, and simplify or complicate downstream processing. In the realm of organometallic chemistry, particularly with highly reactive species like Grignard and organolithium reagents, the solvent's role as a Lewis base is paramount for stabilizing these reagents and modulating their reactivity.[1][2][3]

Traditionally, tetrahydrofuran (THF) has been a stalwart in this domain. However, its limitations, including a low boiling point, high water miscibility, and propensity to form peroxides, have driven the search for superior alternatives.[4][5] Enter 2-methyltetrahydrofuran (2-MeTHF), a bio-based solvent that is emerging as a preferred choice in both academic and industrial settings.[6][7] Derived from renewable resources like corncobs and bagasse, 2-MeTHF offers a compelling combination of enhanced performance and a significantly improved environmental and safety profile.[8][9][10]

This guide will dissect the key physical and chemical properties of 2-MeTHF and provide a comparative analysis of its performance in a representative organometallic reaction, offering insights that can be extrapolated to a wide range of synthetic transformations.

Physicochemical Properties: A Head-to-Head Comparison

The distinct advantages of 2-MeTHF over THF and other common ethereal solvents are rooted in its fundamental physicochemical properties. The presence of a methyl group on the tetrahydrofuran ring introduces significant changes in its behavior.[7]

Property	2-Methyltetrahydrofuran (2-MeTHF)	Tetrahydrofuran (THF)	Diethyl Ether (Et2O)
Molecular Formula	C5H10O[11]	C4H8O	C4H10O
Boiling Point	80.2 °C[11]	66 °C[12]	34.6 °C
Melting Point	-136 °C[11]	-108.4 °C	-116.3 °C
Density	0.854 g/mL[11]	0.889 g/mL	0.713 g/mL
Solubility in Water	14.4 g/100 g at 23 °C (inversely soluble)[11]	Miscible[12]	6.9 g/100 mL
Lewis Basicity	Intermediate between THF and Et2O[1][3]	Strong	Weak
Stability to Strong Bases	Significantly more stable than THF[8][13]	Prone to deprotonation and decomposition[8][13]	Relatively stable
Renewable Origin	Yes[8][9]	No	No

The Impact of 2-MeTHF on Reaction Performance: A Case Study in Grignard Reactions

Grignard reactions are a cornerstone of organic synthesis, and their efficiency is highly dependent on the choice of solvent. 2-MeTHF has demonstrated marked superiority over THF in many Grignard applications.[12][14][15]

Enhanced Stability and Higher Reaction Temperatures

One of the most significant advantages of 2-MeTHF is its increased stability in the presence of strong bases.[8][13] THF is susceptible to deprotonation at the alpha-position by organolithium and some Grignard reagents, leading to ring-opening and the formation of byproducts.[8][13] The methyl group in 2-MeTHF sterically hinders this process, allowing for reactions to be conducted at higher temperatures with greater stability.[3] This is particularly beneficial for reactions with sluggish kinetics, as the higher boiling point of 2-MeTHF (80.2 °C vs. 66 °C for THF) enables elevated reaction temperatures, often leading to shorter reaction times and improved yields.[4][11]

Improved Yields and Suppression of Side Reactions

In the formation of Grignard reagents from benzylic and allylic halides, Wurtz coupling is a common side reaction that diminishes the yield of the desired organometallic species. Studies have shown that 2-MeTHF can significantly suppress this side reaction compared to THF, leading to higher yields of the Grignard product.[14] For instance, in the preparation of a benzyl Grignard reagent, reactions in 2-MeTHF have shown substantially higher product yields compared to those in THF due to the reduction of homocoupled byproducts.[14]

Simplified Workup and Product Isolation

The limited and inverse water solubility of 2-MeTHF is a key feature that streamlines downstream processing.[4][7][11] Unlike THF, which is fully miscible with water and often requires the use of additional extraction solvents like toluene or ethyl acetate, 2-MeTHF allows for clean phase separation upon aqueous workup.[12][13] This not only simplifies the extraction process but also reduces the overall solvent waste, contributing to a greener and more cost-effective process. Furthermore, 2-MeTHF forms an azeotrope with water, facilitating its drying through simple distillation.[8]

The following workflow illustrates the advantages of 2-MeTHF in a typical Grignard reaction and subsequent workup.

Caption: Comparative workflow of Grignard reaction workup in THF vs. 2-MeTHF.

Experimental Protocol: A Representative Grignard Reaction

The following is a generalized protocol for the formation of a Grignard reagent and its subsequent reaction with a ketone, highlighting the practical considerations when using 2-MeTHF.

Objective: To compare the yield and purity of a tertiary alcohol synthesized via a Grignard reaction in 2-MeTHF versus THF.

Materials:

• Magnesium turnings

• An appropriate alkyl or aryl halide (e.g., bromobenzene)

• A ketone (e.g., acetone)

• Anhydrous 2-MeTHF

• Anhydrous THF

• Iodine crystal (as an initiator)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware and workup equipment

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine.

  • Add a small portion of the anhydrous solvent (either 2-MeTHF or THF).

  • In the dropping funnel, prepare a solution of the halide in the corresponding anhydrous solvent.

  • Add a small amount of the halide solution to the magnesium. The reaction should initiate, as indicated by a color change and gentle refluxing. If the reaction does not start, gentle heating may be applied.

  • Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Cool the Grignard solution to 0 °C in an ice bath.

  • Prepare a solution of the ketone in the corresponding anhydrous solvent and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Workup and Isolation:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • For the reaction in 2-MeTHF: Transfer the mixture to a separatory funnel. The organic and aqueous layers should separate cleanly. Separate the layers and extract the aqueous layer with a small portion of 2-MeTHF.

  • For the reaction in THF: Transfer the quenched mixture to a separatory funnel. Add an extraction solvent (e.g., ethyl acetate or toluene) and water to achieve phase separation. Separate the layers and extract the aqueous layer with the chosen extraction solvent.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by an appropriate method (e.g., column chromatography or distillation) and determine the yield and purity.

Extrapolating to 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

Given the presence of both a ketone and an ether (oxolane) moiety, the choice of solvent would be critical to prevent unwanted side reactions and to ensure the stability of any reactive intermediates. The superior performance of 2-MeTHF in organometallic reactions suggests it would be an excellent candidate for the synthesis of such a molecule, offering the benefits of higher yields, cleaner reactions, and a more straightforward workup compared to traditional solvents like THF.

The following diagram illustrates a plausible retrosynthetic analysis where 2-MeTHF would be a beneficial solvent.

Caption: Retrosynthetic analysis and key benefits of using 2-MeTHF.

Conclusion: A Greener, More Efficient Future for Synthesis

2-Methyltetrahydrofuran represents a significant advancement in solvent technology, offering a compelling suite of advantages for researchers and drug development professionals.[2][16] Its bio-based origin, coupled with superior performance characteristics such as a higher boiling point, increased stability, and simplified workup procedures, makes it an ideal replacement for THF and other conventional solvents in a wide array of applications, particularly in organometallic chemistry.[3][8][12][13][14] By understanding the fundamental solvent effects of 2-MeTHF, scientists can design more efficient, robust, and sustainable synthetic processes.

References

• 2-Methyltetrahydrofuran - Wikipedia. Available at: [Link]

• Rieke Metals. (2016, September 15). Going green with 2-methyltetrahydrofuran (2-MeTHF). Available at: [Link]

• Pace, V., Hoyos, P., & Castoldi, L. (2016). Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. Monatshefte für Chemie - Chemical Monthly, 148(1), 37–48. Available at: [Link]

• Sciencemadness.org. (2022, January 29). 2-methyltetrahydrofuran interchangeability. Available at: [Link]

• Monument Chemical. (2025, January 22). 2-Methyltetrahydrofuran (2-MethylTHF). Available at: [Link]

• International Furan Chemicals BV. 2-Methyltetrahydrofuran - IFC. Available at: [Link]

• Pace, V., Hoyos, P., & Castoldi, L. (2017). Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. Monatshefte für Chemie - Chemical Monthly, 148, 37-48. Available at: [Link]

• Kume, T., et al. (2011). Toxicological Assessment of 2-Methyltetrahydrofuran and Cyclopentyl Methyl Ether in Support of Their Use in Pharmaceutical Chemical Process Development. Organic Process Research & Development, 15(4), 918-923. Available at: [Link]

• Kadam, A., et al. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15(7), 1870-1875. Available at: [Link]

• Slater, C. S., Savelski, M. J., Hitchcock, D., & Cavanagh, E. J. (2016). Environmental analysis of the life cycle emissions of 2-methyl tetrahydrofuran solvent manufactured from renewable resources. Journal of Environmental Science and Health, Part A, 51(6), 487-494. Available at: [Link]

• Slater, C. S., Savelski, M. J., Hitchcock, D., & Cavanagh, E. J. (2016). Environmental analysis of the life cycle emissions of 2-methyl tetrahydrofuran solvent manufactured from renewable resources. ResearchGate. Available at: [Link]

• Slater, C. S., Savelski, M. J., Hitchcock, D., & Cavanagh, E. J. (2016). Environmental analysis of the life cycle emissions of 2-methyl tetrahydrofuran solvent manufactured from renewable resources. Taylor & Francis Online. Available at: [Link]

• Future4200. (2022, January 7). Green chemistry for the future: 2-MeTHF - Extraction. Available at: [Link]

• Wright, W. B. (1969). Asymmetric Induction in Grignard Reactions in a Chiral Solvent. ScholarWorks at WMU. Available at: [Link]

• Aycock, D. F. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. Organic Process Research & Development, 11(1), 156-159. Available at: [Link]

• Ataman Kimya. 2-METHF (2-METHYL TETRAHYDROFURANE). Available at: [Link]

• Englezou, G., et al. (2021). 2-Methyltetrahydrofuran (2-MeTHF) as a versatile green solvent for the synthesis of amphiphilic copolymers via ROP, FRP, and RAFT. Polymer Chemistry, 12(29), 4169-4180. Available at: [Link]

• NextSDS. 1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information. Available at: [Link]

• Chemical Synthesis Database. (2025, May 20). 5-hexyl-5-methyloxolan-2-one. Available at: [Link]

• Farin, F., et al. (2020). 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. Molecules, 25(19), 4443. Available at: [Link]

• Piras, L., et al. (2018). Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide. Molecules, 23(9), 2184. Available at: [Link]

• PrepChem.com. Synthesis of hex-5-yn-1-ol tosylate. Available at: [Link]

• PubChem. (2025, September 8). Compound 527142: 2-Methyl-5-prop-1-en-2-ylcyclohexa-2,4-dien-1-ol. Available at: [Link]

• PubChem. 2-Methyl-5-(prop-1-en-2-yl)-1-(prop-2-en-1-yl)cyclohex-2-en-1-ol. Available at: [Link]

• Reddit. (2024, January 25). I have issues with this compound. sometimes its 5-methylhex-4-en-1-yne and sometimes i get 2-methyl hex-2-en-5-yne. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2-Methyloxolan-2-yl)hex-5-en-1-one

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety rules, but as a system of mechanistic risk mitigation. Handling 1-(2-Methyloxolan-2-yl)hex-5-en-1-one (CAS: 1515222-51-1) requires a nuanced understanding of its molecular structure to implement effective Personal Protective Equipment (PPE) and operational protocols.

This guide provides a self-validating framework for researchers and drug development professionals to safely manage this compound from receipt to disposal.

Mechanistic Hazard Profiling: The "Why" Behind the Danger

To select the correct PPE, we must first analyze the structural vulnerabilities and hazard classifications of 1-(2-Methyloxolan-2-yl)hex-5-en-1-one[1]. The molecule is a hybrid structure comprising an oxolane (tetrahydrofuran) ring, a ketone moiety, and a terminal alkene. This specific functionalization presents a dual-threat profile:

• Acute Irritation & CNS Depression (H315, H319, H336): As a ketone/cyclic ether hybrid, this compound is highly lipophilic. It easily defats the skin, causing severe irritation, and its vapors can cross the blood-brain barrier to induce drowsiness, dizziness, or respiratory tract irritation[2].

• Insidious Peroxide Formation: While the C2 position of the oxolane ring is fully substituted (bonded to a methyl group and the acyl chain), the C5 position contains two alpha-hydrogens adjacent to the ring oxygen. Furthermore, the hex-5-en-1-one chain contains allylic hydrogens . Both sites are highly susceptible to autoxidation when exposed to atmospheric oxygen, leading to the formation of shock-sensitive, explosive hydroperoxides over time[3][4].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. The solvation dynamics of ketones and cyclic ethers mean that standard nitrile gloves will fail rapidly. The following matrix outlines the required PPE and the scientific rationale for each selection.

Table 1: PPE Selection and Scientific Rationale

PPE Category	Primary Specification	Causality & Scientific Rationale
Hand Protection (Primary)	Butyl Rubber or PE/EVAL/PE (Silver Shield)	Ketones and cyclic ethers are polar aprotic solvents that rapidly permeate nitrile butadiene rubber, often breaking through in under 10 minutes[5][6]. Butyl rubber is a non-polar elastomer that resists permeation, offering >4 hours of breakthrough time[5].
Hand Protection (Incidental)	Heavy-Duty Nitrile (≥8 mil thickness)	Acceptable only for incidental splash protection during rapid transfers. If a splash occurs, the glove must be doffed and replaced immediately[6].
Eye/Face Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against serious eye irritation (H319). Standard safety glasses with side shields are inadequate due to the vapor and splash risks associated with volatile ketones.
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex)	Mitigates the inherent fire risk associated with handling volatile, potentially peroxidizable organic liquids[3].
Respiratory / Engineering	Chemical Fume Hood	Must be handled in a hood with a minimum face velocity of 100 fpm to prevent inhalation of vapors causing STOT SE 3 (CNS depression)[2][4].

Operational Workflow & Handling Protocols

Because 1-(2-Methyloxolan-2-yl)hex-5-en-1-one is a peroxide-forming chemical (PFC), operational workflows must incorporate mandatory screening prior to use.

Figure 1: Safe handling and peroxide-screening workflow for oxolane-containing compounds.

Step-by-Step Methodology: Dispensing and Inerting

To prevent autoxidation and ensure operator safety, follow this strict Schlenk-adapted dispensing protocol:

• Visual Inspection: Before opening the cabinet, inspect the amber glass bottle. If you observe any viscous layer, crystalline solids around the cap, or stratification, do not touch the bottle . These are signs of gross peroxide polymerization. Contact Environmental Health and Safety (EHS) immediately.

• Peroxide Screening: In a certified fume hood, open the bottle and immediately dip a semi-quantitative peroxide test strip (e.g., Quantofix) into the liquid for 1 second. Allow 15 seconds for color development. Consult Table 2 for action limits[7].

• Inert Gas Purge: Connect a nitrogen or argon line to the reagent bottle via a Schlenk manifold or a low-pressure balloon.

• Syringe Transfer: Using a chemically resistant glass syringe (avoid plastic syringes which ketones can degrade) equipped with a stainless steel Luer-lock needle, slowly withdraw the required volume. Slow withdrawal prevents cavitation, which can introduce micro-bubbles of ambient air.

• Backfilling: Before sealing the bottle, backfill the headspace with inert gas for at least 30 seconds. Excluding atmospheric oxygen is the single most effective way to extend the safe storage lifetime of oxolane derivatives[4].

Table 2: Peroxide Action Levels [7]

Detected Concentration	Required Operational Action
< 20 ppm	Safe for general use, dispensing, and reactions.
20 - 50 ppm	Do not distill or concentrate. The chemical must be quenched (e.g., using an acidic ferrous sulfate solution) prior to use, or disposed of as hazardous waste.
> 50 ppm	Extreme Shock Hazard. Do not attempt to move the container. Close the fume hood sash and contact EHS immediately for bomb-squad or specialized disposal.

Waste Disposal & Storage Plan

Storage Logistics:

• Atmosphere: Must be stored under a blanket of inert gas (Argon or Nitrogen)[4].

• Environment: Store in a dedicated flammables cabinet away from strong oxidizers. Do not store in a standard refrigerator, as refrigeration does not prevent peroxide formation and non-explosion-proof fridges present an ignition hazard[7].

• Lifecycle Management: Write the "Date Received" and "Date Opened" directly on the bottle. As a Class B peroxide former (hazard upon concentration), it must be disposed of within 6 months of opening or 12 months of receipt, whichever comes first[4][8].

Disposal Plan:

• Segregation: Dispose of unreacted 1-(2-Methyloxolan-2-yl)hex-5-en-1-one in a dedicated "Halogen-Free Organic Waste" carboy.

• Pre-Disposal Quenching: Never dispose of highly peroxidized material directly into a bulk waste carboy, as this can cause the entire carboy to become an explosive hazard. Quench trace peroxides prior to bulking waste.

• Evaporation Prohibition: Never use the fume hood to simply evaporate excess chemical as a method of disposal[4].

References

• NextSDS. (n.d.). 1-(2-methyloxolan-2-yl)hex-5-en-1-one — Chemical Substance Information. Retrieved from[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Working with Chemicals - Prudent Practices in the Laboratory. National Academies Press (US). Retrieved from[Link]

• Camlab. (n.d.). Do you need a glove with the ultimate protection against corrosive chemicals? Retrieved from[Link]

• University of Texas at Dallas. (n.d.). Peroxide Forming Chemicals | Institutional Risk & Safety. Retrieved from[Link]

• University of South Carolina. (n.d.). Peroxide Forming Chemicals - Environmental Health and Safety. Retrieved from[Link]

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